D-[6-13C]Galactose

• CAS: 478518-62-6

Core Science & Biosynthesis

Precision Glycomics: The Strategic Application of D-[6-13C]Galactose in Macromolecular Tracing and Structural Biology

Target Audience: Researchers, Analytical Scientists, and Biopharmaceutical Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The non-templated nature of glycan biosynthesis presents a formidable challenge in structural biology and biotherapeutics. Unlike nucleic acids or proteins, glycans are synthesized through a complex, competitive network of glycosyltransferases in the endoplasmic reticulum and Golgi apparatus. To decode this complexity, stable isotope labeling has emerged as a premier analytical tool. Among the available isotopic tracers, D-[6-13C]Galactose offers unparalleled precision. By isolating a single heavy carbon at the exocyclic C6 position, researchers can achieve high-resolution tracking of galactosylation events using both Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This whitepaper details the mechanistic rationale, analytical advantages, and self-validating experimental protocols for deploying D-[6-13C]Galactose in advanced glycobiology research.

The Mechanistic Rationale for Position-6 Labeling

The selection of the C6 position for 13C enrichment is a highly deliberate experimental choice driven by the physicochemical properties of the galactose molecule.

In NMR Spectroscopy , the C6 carbon represents the primary alcohol group (-CH2OH) of the hexose ring. In a standard 13C-NMR spectrum, this carbon resonates at approximately 61–62 ppm. This chemical shift is distinctly separated from the bulk of the secondary ring carbons (C2–C5), which cluster between 70–80 ppm. By utilizing D-[6-13C]Galactose, scientists create an isolated, non-overlapping spin system. This allows for the precise measurement of spin-lattice relaxation times (T1) and nuclear Overhauser effects (NOE) to determine the internal correlation time and flexibility of the carbohydrate chain, completely independent of the underlying protein backbone1[1].

In Mass Spectrometry (MS) , a single 13C label introduces a precise +1 Da mass shift for every galactose residue incorporated into a glycan. Unlike uniformly labeled [U-13C]Galactose (which adds +6 Da per residue and creates complex, overlapping isotopologue envelopes in highly branched glycans), the single +1 Da increment allows for immediate, intuitive quantification of galactosylation stoichiometry in complex biantennary or triantennary N-glycans.

Metabolic Routing and Direct Incorporation Kinetics

When introduced exogenously to cell cultures or in vivo systems, D-[6-13C]Galactose bypasses the extensive scrambling typical of glycolysis. Instead, it is salvaged directly into the glycan biosynthesis pathway via the Leloir Pathway .

• Phosphorylation: Galactokinase (GALK) phosphorylates the tracer to [6-13C]Galactose-1-phosphate.

• Uridylylation: Galactose-1-phosphate uridylyltransferase (GALT) converts it to UDP-[6-13C]Galactose.

• Glycosylation: UDP-Gal is transported into the Golgi, where galactosyltransferases (e.g., B4GALT1) utilize it to cap elongating GlcNAc branches on glycoproteins and glycolipids.

Because the molecule is utilized directly, up to 82% of exogenous galactose is incorporated intact into the glycocalyx of hepatic cell lines, making it a highly efficient and reliable tracer for metabolic flux analysis2[2].

Metabolic routing of D-[6-13C]Galactose through the Leloir pathway.

Analytical Modalities: Resolving Glycan Complexity

The choice of tracer directly dictates the analytical outcome. The table below summarizes the quantitative data and causality behind selecting D-[6-13C]Galactose over other common metabolic tracers.

Comparative Metabolic Fate and Analytical Utility of Isotope-Labeled Monosaccharides

Monosaccharide Tracer	Primary Metabolic Fate	Intact Incorporation Efficiency	Analytical Advantage
D-[6-13C]Galactose	Direct incorporation via Leloir pathway	High (~82% in hepatic cells)	+1 Da shift per Gal; distinct C6 NMR resonance; minimal metabolic scrambling.
[U-13C]Mannose	Direct incorporation & glycolysis fragmentation	Moderate (~50% in fibroblasts)	+6 Da shift per Man; excellent for tracing early ER-stage high-mannose N-glycans.
[U-13C]Glucose	Extensive scrambling via glycolysis/gluconeogenesis	Low (<5% intact incorporation)	Ideal for global carbon flux analysis, but poor for specific glycan structural elucidation.

Data synthesized from comparative glycomic studies on hepatic and neural cell lines3[3].

Self-Validating Protocol for Isotope-Labeled Glycomics

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your experimental design, the following protocol is engineered as a self-validating system . Every step is paired with its underlying causality, ensuring that the resulting data is an artifact-free reflection of biological reality.

Step-by-Step Methodology

Step 1: Cell Adaptation & Media Preparation

• Action: Culture target cells (e.g., NTERA-2 or Caco-2) in media supplemented with 10% dialyzed Fetal Bovine Serum (FBS).

• Causality: Standard FBS contains unpredictable levels of unlabeled hexoses that competitively inhibit the uptake of D-[6-13C]Galactose via GLUT transporters. Dialysis removes these low-molecular-weight competitors, maximizing the specific activity of the tracer pool.

Step 2: Isotope Pulse (Tracer Administration)

• Action: Introduce 5 mM D-[6-13C]Galactose to the experimental group. Simultaneously, introduce 5 mM natural abundance D-Galactose to a parallel control group. Incubate for 72 hours.

• Causality: Glycan biosynthesis is a non-templated, steady-state process. A 72-hour window allows sufficient time for the turnover of pre-existing unlabeled membrane glycoproteins and the accumulation of newly synthesized 13C-labeled structures3[3].

Step 3: Membrane Extraction & Enzymatic Release

• Action: Harvest cells, isolate the membrane fraction, and digest with PNGase F.

• Causality: PNGase F specifically cleaves the beta-aspartylglucosamine bond, releasing intact N-glycans while leaving O-glycans and glycolipids attached to the backbones, ensuring fraction purity.

Step 4: Permethylation Derivatization

• Action: Subject the released glycans to solid-phase permethylation using NaOH and iodomethane.

• Causality: Permethylation converts all hydroxyl and amine groups to methyl ethers/amines. This neutralizes acidic sialic acids, preventing in-source decay during MS and equalizing the ionization efficiency across diverse glycan species.

Step 5: LC-MS/MS Analysis & Self-Validation

• Action: Analyze both the 13C-treated and control samples via LC-ESI-MS/MS.

• Self-Validation Mechanism: Compare the treated sample's MS spectra against the control. The mass shift (+1 Da per Gal) in the treated sample must exactly match the isotopic envelope predicted by the natural abundance control. Furthermore, MS/MS fragmentation must be used to confirm that the +1 Da shift is localized strictly to the terminal/sub-terminal galactose reporter ions, proving intact incorporation rather than metabolic scrambling2[2].

Self-validating experimental workflow for stable isotope-labeled glycomics.

Translational Applications: From Biotherapeutics to HMOs

Beyond basic cell biology, D-[6-13C]Galactose is a critical tool in translational research:

• Biotherapeutic Glycosylation Tracking: In the development of monoclonal antibodies (mAbs), terminal galactosylation directly impacts complement-dependent cytotoxicity (CDC). Feeding CHO (Chinese Hamster Ovary) cells with D-[6-13C]Galactose allows bioprocess engineers to track the real-time kinetics of Golgi galactosyltransferases, optimizing bioreactor feed strategies to ensure consistent mAb glycoprofiles4[4].

• Human Milk Oligosaccharides (HMOs): In vivo, orally administered 13C-Galactose has been used to trace the biosynthesis of HMOs in lactating mothers. The tracer is incorporated into the lactose core and elongating branches in the mammary gland, allowing researchers to non-invasively track HMO synthesis kinetics and their subsequent renal excretion in breastfed infants 5[5].

Conclusion

D-[6-13C]Galactose is not merely a reagent; it is a high-fidelity molecular probe. By leveraging its unique position-6 isotopic isolation, researchers can bypass the analytical noise of metabolic scrambling. Whether deployed in high-resolution NMR to study glycoprotein dynamics or in LC-MS/MS to map the glycocalyx of neural cells, it provides the quantitative rigor required to advance the frontiers of glycobiology and biopharmaceutical development.

References

• Metabolic flux analysis of the neural cell glycocalyx reveals differential utilization of monosaccharides PubMed Central (PMC)
• Unveiling the metabolic fate of monosaccharides in cell membranes with glycomic and glycoproteomic analyses Chemical Science, Royal Society of Chemistry (RSC)
• Simple Routes to Stable Isotope-Coded Native Glycans Analytical Chemistry, American Chemical Society (ACS)
• 13C-labeled oligosaccharides in breastfed infants' urine: Individual-, structure- and time-dependent differences in the excretion Glycobiology, Oxford Academic
• An NMR study of 13C-enriched galactose attached to the single carbohydrate chain of hen ovalbumin.

Sources

• 1. An NMR study of 13C-enriched galactose attached to the single carbohydrate chain of hen ovalbumin. Motions of the carbohydrates of glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Metabolic flux analysis of the neural cell glycocalyx reveals differential utilization of monosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. academic.oup.com [academic.oup.com]

The Metabolic Fate of Carbon-6 in [6-¹³C]Galactose: A Comprehensive Tracer Guide for ¹³C-Metabolic Flux Analysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Central Carbon Metabolism, Isotope Tracing, Leloir Pathway, Glycolytic Flux

Executive Summary & Rationale for Position-Specific Labeling

In the realm of metabolic flux analysis (MFA), stable isotope tracing using ¹³C-labeled monosaccharides is the gold standard for interrogating cellular bioenergetics. While [U-¹³C]glucose is ubiquitous, the use of [6-¹³C]galactose offers a highly specialized probe for decoupling the Leloir pathway from parallel glucose-driven networks, particularly in models of metabolic reprogramming such as glioblastoma [1] or congenital galactosemia.

The Causality of the C6 Choice: Choosing to label the carbon-6 (C6) position is a deliberate experimental design. If a tracer is labeled at C1 (e.g., [1-¹³C]galactose), the heavy carbon is highly susceptible to oxidative decarboxylation (loss as ¹³CO₂) if the metabolite gets shunted into the oxidative Pentose Phosphate Pathway (oxPPP). By placing the ¹³C label at the C6 position, the isotope is preserved regardless of oxPPP shunting, ensuring complete stoichiometric transfer into the lower glycolytic pool (specifically into glyceraldehyde-3-phosphate) [2].

Mechanistic Pathway: The Journey of Carbon-6

To accurately interpret downstream mass spectrometry (MS) or nuclear magnetic resonance (NMR) data, one must map the exact atom transition of the C6 carbon through the Leloir and glycolytic pathways.

Phase I: The Leloir Pathway Intact Transfer

Galactose cannot directly enter glycolysis; it must be converted to glucose-1-phosphate (Glc-1-P) via the highly conserved Leloir pathway [3].

• Phosphorylation: Galactokinase (GALK1) phosphorylates[6-¹³C]galactose at the C1 position, yielding [6-¹³C]galactose-1-phosphate. The C6 label is untouched.

• Uridylyl Transfer & Epimerization: Galactose-1-phosphate uridylyltransferase (GALT) exchanges the labeled galactose with UDP-glucose to form [6-¹³C]UDP-galactose. UDP-galactose 4-epimerase (GALE) then inverts the stereochemistry at C4, yielding [6-¹³C]UDP-glucose [4].

• Release: The labeled hexose is released as [6-¹³C]Glc-1-P.

Phase II: Isomerization and Glycolytic Cleavage

• Entry into Glycolysis: Phosphoglucomutase (PGM) shifts the phosphate from C1 to C6, producing [6-¹³C]glucose-6-phosphate (Glc-6-P). The carbon backbone remains linear; C6 is still labeled.

• Aldolase Cleavage (The Critical Junction): After conversion to [6-¹³C]fructose-1,6-bisphosphate (F1,6BP), the enzyme aldolase cleaves the six-carbon sugar into two three-carbon triose phosphates: Dihydroxyacetone phosphate (DHAP) and Glyceraldehyde-3-phosphate (GAP) [5].

  • Carbons 1, 2, and 3 of F1,6BP become DHAP.

  • Carbons 4, 5, and 6 of F1,6BP become GAP.

  • Result: The C6 of F1,6BP becomes the C3 position of GAP . Thus, we generate [3-¹³C]GAP and completely unlabeled DHAP.

Phase III: Terminal Fates (Lactate and Acetyl-CoA)

As [3-¹³C]GAP progresses through lower glycolysis, the label remains at the C3 position, ultimately generating [3-¹³C]pyruvate (labeled at the methyl carbon).

• Anaerobic Fate: Lactate dehydrogenase reduces pyruvate to [3-¹³C]lactate (methyl carbon labeled).

• Aerobic Fate: Pyruvate dehydrogenase (PDH) decarboxylates pyruvate (losing the unlabeled C1 as CO₂). The C2 and C3 of pyruvate become the carbonyl and methyl carbons of Acetyl-CoA, respectively. This yields [2-¹³C]Acetyl-CoA , which subsequently enters the TCA cycle to label the methylene carbons of citrate.

Atom transition map of C6 from Galactose to terminal glycolytic metabolites.

Quantitative Data Presentation: Analytical Signatures

To detect these specific isotopologues, researchers rely on high-resolution LC-MS (typically operating in negative ESI mode for polar metabolites) and ¹³C-NMR. The table below summarizes the expected analytical signatures for the C6-derived metabolic cascade.

Metabolite	Labeled Position	Expected ¹³C-NMR Shift (ppm)	LC-MS Precursor [M-H]⁻	Expected M+1 Mass (m/z)
[6-¹³C]Galactose	C6	~61.5 ppm	179.055	180.058
[6-¹³C]Glucose-6-P	C6	~63.0 ppm	259.022	260.025
[3-¹³C]GAP	C3	~63.5 ppm	168.990	169.993
[3-¹³C]Pyruvate	C3 (Methyl)	~27.0 ppm	87.008	88.011
[3-¹³C]Lactate	C3 (Methyl)	~21.0 ppm	89.024	90.027

Note: NMR chemical shifts are approximate and highly dependent on solvent pH and ionic strength. LC-MS masses represent the theoretical monoisotopic mass for the M+1 isotopologue.

Self-Validating Experimental Protocol: ¹³C-MFA Workflow

To ensure high-fidelity data, the experimental protocol must prevent artifactual metabolite interconversion. The following workflow is designed as a self-validating system for in vitro cell culture.

Step 1: Isotope Labeling & Steady-State Achievement

• Preparation: Wash adherent cells (e.g., glioblastoma cells) twice with PBS to remove residual unlabeled glucose.

• Tracer Introduction: Add custom media formulated without glucose/galactose, supplemented with 10 mM [6-¹³C]galactose and 10% dialyzed FBS (to remove serum-derived unlabeled hexoses).

• Incubation: Incubate for 24 hours. Causality: 24 hours is typically required for central carbon metabolites to reach isotopic steady state, ensuring that the measured fractional enrichment reflects actual metabolic pathway fluxes rather than transient pool filling.

Step 2: Rapid Cold Quenching (Critical Step)

• Quenching: Aspirate media and immediately plunge the culture dish into liquid nitrogen, or rapidly wash with ice-cold PBS followed by the addition of 80% Methanol pre-chilled to -80°C.

• Causality: Enzymatic reactions in glycolysis (like the TPI-mediated interconversion of GAP and DHAP) have turnover rates in the milliseconds. Rapid temperature drop and solvent-induced protein denaturation instantly halt metabolism, preserving the true [3-¹³C]GAP to unlabeled DHAP ratio.

Step 3: Biphasic Metabolite Extraction

• Extraction: Scrape cells in the -80°C methanol. Transfer to a microcentrifuge tube.

• Phase Separation: Add chloroform and LC-MS grade water to achieve a final Methanol:Chloroform:Water ratio of 1:1:1. Vortex vigorously at 4°C.

• Centrifugation: Spin at 15,000 x g for 15 minutes at 4°C.

• Validation Checkpoint: The sample will separate into an upper aqueous phase (polar metabolites: sugars, amino acids), a protein interphase, and a lower organic phase (lipids). Spike the aqueous phase with a known concentration of an unnatural isotope (e.g.,[U-¹³C, ¹⁵N]valine) prior to lyophilization to validate extraction recovery efficiency during MS analysis.

Step 4: Data Acquisition

• Lyophilization: Dry the upper aqueous phase under a gentle stream of nitrogen or via vacuum centrifugation.

• Reconstitution: Reconstitute in 50 µL of 50% Acetonitrile for HILIC-LC-MS analysis, or D₂O for ¹³C-NMR analysis.

Self-validating experimental workflow for ¹³C-Metabolic Flux Analysis.

Conclusion

The utilization of[6-¹³C]galactose provides an elegant and specific window into the Leloir pathway and its integration into central carbon metabolism. By understanding the precise atom transitions—specifically the predictable mapping of galactose C6 to GAP C3 and subsequently to the methyl carbons of pyruvate and lactate—researchers can accurately trace metabolic flux, identify pathway bottlenecks, and uncover novel metabolic dependencies in disease models.

References

• The Leloir Cycle in Glioblastoma: Galactose Scavenging and Metabolic Remodeling National Center for Biotechnology Information (PMC) URL:[Link]

• CHAPTER 37: Galactose and Galactose Tracers in Metabolic Studies Royal Society of Chemistry (RSC Publishing) URL:[Link]

• Defects in Galactose Metabolism and Glycoconjugate Biosynthesis in a UDP-Glucose Pyrophosphorylase-Deficient Cell Line Are Reversed by Adding Galactose to the Growth Medium MDPI URL:[Link]

• Inhibition of aldose reductase: 13C NMR studies in isolated peripheral nerve PubMed (NIH) URL: [Link]

• Glycolysis National Center for Biotechnology Information (PMC) URL:[Link]

An In-depth Technical Guide to D-[6-13C]Galactose for Non-Invasive Metabolic Imaging

Intended Audience: Researchers, scientists, and drug development professionals engaged in metabolic research and in vivo imaging.

Executive Summary

The capacity to non-invasively probe metabolic pathways in real-time is a cornerstone of modern biomedical research and drug development. Stable isotope tracers, particularly those labeled with Carbon-13 (¹³C), have emerged as powerful tools for elucidating metabolic fluxes in vivo. This guide focuses on D-[6-¹³C]Galactose, a specialized tracer that offers unique insights into the Leloir pathway of galactose metabolism. We will explore the fundamental principles of its application, from the underlying biochemistry to the advanced imaging techniques that leverage its unique properties, such as Magnetic Resonance Spectroscopy (MRS) and hyperpolarized ¹³C Magnetic Resonance Imaging (MRI). This document serves as a comprehensive resource, providing both the theoretical framework and practical considerations for employing D-[6-¹³C]Galactose to investigate cellular metabolism in health and disease.

The Scientific Foundation: Why D-[6-13C]Galactose?

The choice of a metabolic tracer is dictated by the specific biological question at hand. D-Galactose, a C4 epimer of glucose, is primarily metabolized in the liver via the highly specific Leloir pathway, making D-[6-¹³C]Galactose an excellent probe for hepatic function and disorders of galactose metabolism. The ¹³C label at the C6 position allows for the tracking of the carbon backbone through subsequent metabolic transformations.

Protocols & Analytical Methods

Application Note: Advanced 13C NMR Spectroscopy Techniques for the Detection and Analysis of D-[6-13C]Galactose

Introduction

D-Galactose, a C-4 epimer of glucose, is a fundamental monosaccharide involved in numerous biological processes and serves as a key structural component of complex carbohydrates. The selective isotopic labeling of galactose, specifically with carbon-13 (¹³C) at the C6 position (D-[6-¹³C]Galactose), provides a powerful and non-invasive tool for tracing its metabolic fate, elucidating biosynthetic pathways, and investigating molecular interactions. ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for these studies, offering unparalleled atomic-level resolution to unambiguously identify and quantify the labeled carbon and its surrounding chemical environment.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of advanced 1D and 2D ¹³C NMR techniques for the detection and analysis of D-[6-¹³C]Galactose. We will delve into the causality behind experimental choices, provide field-proven protocols, and present data in a clear and accessible format.

Core Principles: Why ¹³C NMR for D-[6-¹³C]Galactose?

The natural abundance of the ¹³C isotope is only about 1.1%, making the signals from an unlabeled carbon skeleton inherently weak.[3] By strategically enriching the C6 position of galactose with ¹³C, we dramatically enhance the NMR signal from this specific carbon, effectively turning it into a sensitive probe. This targeted enrichment offers several key advantages:

• High Specificity and Resolution: The ¹³C NMR spectrum exhibits a wide chemical shift range, minimizing signal overlap and allowing for the clear resolution of individual carbon resonances.[2] The signal from the ¹³C-labeled C6 will be significantly more intense than the natural abundance signals of the other carbons, making it easy to identify and track.

• Structural and Conformational Insights: The chemical shift of the C6 carbon is exquisitely sensitive to its local electronic environment.[1] Changes in glycosidic linkages, anomeric configuration (α vs. β), and the presence of substituents will all influence the C6 chemical shift, providing valuable structural information.[1][4]

• Quantitative Analysis: Under appropriate experimental conditions, the intensity of the ¹³C NMR signal is directly proportional to the number of nuclei, allowing for accurate quantification of D-[6-¹³C]Galactose in complex mixtures.[5]

• Dynamic and Interaction Studies: ¹³C relaxation parameters (T1, T2, and NOE) can provide insights into the molecular dynamics of the galactose unit and its interactions with other molecules, such as proteins.[6]

Experimental Workflow for D-[6-¹³C]Galactose Analysis

The successful application of ¹³C NMR for D-[6-¹³C]Galactose analysis hinges on a well-defined experimental workflow, from sample preparation to data interpretation.

Caption: A streamlined workflow for the analysis of D-[6-13C]Galactose using NMR spectroscopy.

Detailed Application Protocols

Protocol 1: Sample Preparation for High-Resolution ¹³C NMR

Rationale: Proper sample preparation is paramount to acquiring high-quality NMR data. The choice of solvent, concentration, and the removal of impurities directly impact spectral resolution and sensitivity.[7][8] Deuterated solvents are essential to avoid large proton signals from the solvent that could obscure the signals of interest and to provide a lock signal for the spectrometer.[7]

Materials:

• D-[6-¹³C]Galactose sample

• Deuterium oxide (D₂O, 99.9 atom % D)

• Internal standard (e.g., DSS-d6 or TSP)

• 5 mm high-precision NMR tubes

• Pasteur pipettes and cotton or glass wool for filtration

• Vortex mixer

Procedure:

• Determine Sample Concentration: For a standard 1D ¹³C NMR experiment, aim for a concentration of 10-50 mg of D-[6-¹³C]Galactose dissolved in 0.5-0.6 mL of D₂O.[9] For 2D experiments like HSQC and HMBC, a higher concentration is generally better to improve the signal-to-noise ratio.

• Dissolution: Accurately weigh the desired amount of D-[6-¹³C]Galactose and transfer it to a small, clean vial. Add the appropriate volume of D₂O. Vortex the mixture until the sample is completely dissolved. Gentle warming may be necessary for higher concentrations, but avoid excessive heat which could lead to degradation.

• Addition of Internal Standard: Add a small, known amount of an internal standard such as DSS-d6 (for referencing the ¹H and ¹³C spectra to 0 ppm) or TSP. This is crucial for accurate chemical shift referencing.[10]

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution directly into the NMR tube.[8][9] A simple and effective method is to use a Pasteur pipette with a small, tightly packed plug of cotton or glass wool.

• Sample Transfer: Carefully transfer the filtered solution into a clean, high-precision 5 mm NMR tube. Ensure the final sample height is between 4.5 and 5.5 cm.[7]

• Capping and Labeling: Securely cap the NMR tube to prevent evaporation and contamination. Label the tube clearly with the sample identity.

Protocol 2: 1D ¹³C NMR Data Acquisition

Rationale: A proton-decoupled 1D ¹³C NMR experiment is the primary method for detecting the enriched C6 signal. Proton decoupling simplifies the spectrum by collapsing the ¹³C-¹H spin-spin couplings, resulting in a single sharp peak for each unique carbon, which enhances sensitivity and simplifies interpretation.[11]

Instrument Setup (Typical Parameters for a 500 MHz Spectrometer):

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30 or similar	Standard proton-decoupled pulse sequence with a 30° flip angle to allow for shorter relaxation delays.
Spectral Width (SW)	~200-250 ppm	To encompass the full range of carbohydrate ¹³C chemical shifts.
Acquisition Time (AQ)	1-2 seconds	A longer acquisition time provides better resolution.
Relaxation Delay (D1)	2-5 seconds	Allows for sufficient relaxation of the carbon nuclei, crucial for quantitative measurements.
Number of Scans (NS)	128 to 1024+	Dependent on sample concentration. More scans are needed for dilute samples to achieve a good signal-to-noise ratio.
Temperature	298 K (25 °C)	Maintain a constant and known temperature for reproducibility of chemical shifts.

Procedure:

• Insert the prepared sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal from the D₂O solvent.

• Tune and match the ¹³C probe.

• Set up the 1D ¹³C experiment using the parameters outlined in the table above.

• Acquire the data.

• Process the resulting Free Induction Decay (FID) with an exponential multiplication (line broadening of 1-2 Hz is typical), Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to the internal standard.

Expected Results:

In the resulting spectrum, the signal corresponding to the [6-¹³C] carbon of galactose will be significantly enhanced. The chemical shift of the C6 carbon in D-galactose is typically observed around 62 ppm.[12] The exact chemical shift will depend on the anomeric form (α or β) and the solvent conditions.

Protocol 3: 2D Heteronuclear NMR for Structural Confirmation

Rationale: Two-dimensional NMR experiments, such as Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC), are powerful tools for unambiguously assigning the C6 signal and confirming its connectivity within the galactose molecule.[13][14]

• HSQC: This experiment correlates carbon nuclei with their directly attached protons. It is invaluable for confirming the C6-H6 one-bond connectivity.

• HMBC: This experiment reveals correlations between carbons and protons that are two or three bonds away. It can be used to confirm the connectivity of C6 to H5 and H4.

Caption: Key 2D NMR correlations for confirming the identity and connectivity of the C6 position in D-Galactose.

Instrument Setup (Typical Parameters):

Experiment	Key Parameters	Rationale
HSQC	hsqcedetgpsisp2	Edited HSQC to distinguish CH/CH₃ from CH₂ groups.
¹J(CH) = 145 Hz	Optimized for one-bond C-H coupling in carbohydrates.
HMBC	hmbcgplpndqf	Gradient-selected HMBC for clean spectra.
Long-range coupling delay	Optimized for ⁿJ(CH) of 4-10 Hz to detect 2 and 3-bond correlations.

Data Interpretation:

• In the HSQC spectrum , a strong cross-peak will be observed between the ¹³C chemical shift of C6 (around 62 ppm) and the ¹H chemical shifts of the two diastereotopic H6 protons.

• In the HMBC spectrum , cross-peaks should be visible from C6 to the H5 proton, and potentially to the H4 proton, confirming its position in the spin system.

Data Summary Table:

Carbon Position	Anomer	Typical ¹³C Chemical Shift (ppm in D₂O)	Expected 2D Correlations
C6 (Labeled)	α-anomer	~62.2	HSQC: H6a, H6bHMBC: H5, H4
C6 (Labeled)	β-anomer	~62.5	HSQC: H6a, H6bHMBC: H5, H4
C1	α-anomer	~93.5
C1	β-anomer	~97.5
C2	α/β anomers	~70-74
C3	α/β anomers	~71-75
C4	α/β anomers	~69-70
C5	α/β anomers	~72-76

Note: Chemical shifts are approximate and can vary based on experimental conditions. Data referenced from the Biological Magnetic Resonance Bank (BMRB).[12]

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The combination of 1D and 2D NMR techniques provides a robust cross-verification of the identity and purity of the D-[6-¹³C]Galactose sample.

• The intense signal in the 1D ¹³C spectrum at the expected chemical shift provides the initial identification.

• The HSQC experiment confirms the direct attachment of protons to this carbon, validating it as a CH₂ group.

• The HMBC experiment confirms its position within the molecular skeleton by showing correlations to neighboring protons.

Any deviation from the expected correlation pattern would indicate either an impurity, an unexpected structural modification, or incorrect experimental setup, prompting further investigation.

Conclusion

The use of ¹³C NMR spectroscopy for the analysis of D-[6-¹³C]Galactose is a highly specific, sensitive, and versatile technique. By leveraging the enhanced signal from the isotopically labeled C6 position, researchers can gain profound insights into the structure, metabolism, and interactions of this important monosaccharide. The detailed protocols and workflow presented in this application note provide a solid foundation for drug development professionals and scientists to confidently employ these powerful methods in their research endeavors. The strategic application of both 1D and 2D NMR experiments ensures data integrity through a self-validating analytical approach.

References

• Biological Magnetic Resonance Bank. (n.d.). D-(+)-Galactose - bmse000013. BMRB. Retrieved from [Link]

• Colson, P., Slessor, K. N., Jennings, H. J., & Smith, I. C. (1976). The ¹³C-N.M.R. Spectra of Disaccharides of D-glucose, D-galactose, and L-rhamnose as Models for Immunological Polysaccharides. Carbohydrate Research, 47(1), 1-13. Retrieved from [Link]

• Kibalchenko, M., et al. (2008). Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives. ResearchGate. Retrieved from [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Georgia, Complex Carbohydrate Research Center. (n.d.). Techniques - CCRC Analytical Services. Retrieved from [Link]

• Wu, J., & Serianni, A. S. (1992). Isotope-edited 1D and 2D n.m.r. spectroscopy of ¹³C-substituted carbohydrates. Carbohydrate Research, 226(2), 209-218. Retrieved from [Link]

• Bubb, W. A. (2003). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Concepts in Magnetic Resonance, 19A(1), 1-19. Retrieved from [Link]

• Serianni, A. S., et al. (1987). Carbon-13 NMR studies of [1-¹³C]aldoses. Journal of the American Chemical Society, 109(15), 4412-4420. Retrieved from [Link]

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Introduction: Beyond Static Snapshots to Dynamic Metabolic Maps

An Application Guide to Metabolic Flux Analysis (MFA) using D-[6-13C]Galactose

In the pursuit of understanding cellular function, drug discovery, and disease pathology, researchers are increasingly moving beyond static 'omics' approaches. While genomics, transcriptomics, and proteomics provide invaluable inventories of cellular components, they do not capture the dynamic activity of metabolic networks. Metabolic Flux Analysis (MFA) addresses this by quantifying the rates (fluxes) of intracellular biochemical reactions, offering a functional readout of the metabolic state.[1][2] The gold standard for this is ¹³C-MFA, a technique that uses substrates labeled with the stable isotope ¹³C to trace the flow of carbon atoms through metabolic pathways.[3][4]

This guide provides an in-depth exploration of MFA using a specific, powerful tracer: D-[6-¹³C]Galactose. While glucose is the most commonly used tracer, galactose offers unique advantages for studying specific biological systems and pathways. Galactose is a primary dietary sugar, and its metabolism is intertwined with glucose synthesis and hepatic glycogen pathways.[5][6] Using D-[6-¹³C]Galactose allows researchers to probe these pathways with high specificity and to deconvolve complex networks that might be obscured when using glucose tracers alone. We will delve into the rationale behind this tracer's design, provide detailed experimental protocols from cell culture to data analysis, and explain the causality behind critical experimental choices.

The Scientific Rationale: Why D-[6-¹³C]Galactose?

The choice of an isotopic tracer is a critical design element that dictates the precision and scope of an MFA study.[7][8] The selection of D-[6-¹³C]Galactose is based on the specific metabolic journey of the sixth carbon atom, which provides unique advantages for resolving key metabolic branch points.

The Metabolic Journey of the C6 Carbon

• Entry via the Leloir Pathway: Galactose does not directly enter glycolysis. It is first converted to glucose-1-phosphate in the cytoplasm via the highly conserved Leloir pathway.[9][10] This multi-enzyme process isomerizes and phosphorylates galactose, ultimately converting it to a form that can enter central carbon metabolism. Critically, during this conversion, the carbon backbone remains intact. Therefore, the ¹³C label on the sixth carbon of galactose is transferred directly to the sixth carbon of glucose-1-phosphate and subsequently to glucose-6-phosphate (G6P).

• A Crucial Branch Point: Glycolysis vs. Pentose Phosphate Pathway (PPP): Once [6-¹³C]G6P is formed, it stands at a major metabolic crossroads. The fate of its C6 label is starkly different depending on the path taken:

  • Glycolysis (Embden-Meyerhof-Parnas Pathway): If G6P proceeds through glycolysis, the six-carbon molecule is cleaved into two three-carbon molecules. The C6 of glucose becomes the C3 of pyruvate and, subsequently, lactate.

  • Pentose Phosphate Pathway (PPP): In the oxidative phase of the PPP, the C1 carbon of glucose is decarboxylated and lost as CO₂. The C6 carbon is retained and becomes the C5 carbon of the resulting ribose-5-phosphate. This makes the C6 label an excellent tool for quantifying PPP activity, as the label is preserved, unlike a C1 label which would be lost.[2]

By tracking the distinct isotopic labeling patterns in downstream metabolites like pyruvate, lactate, and ribose, D-[6-¹³C]Galactose allows for a precise determination of the relative flux between glycolysis and the PPP.

Visualizing the Metabolic Fate

The diagrams below illustrate the key pathways involved in D-[6-¹³C]Galactose metabolism.

Caption: The Leloir Pathway converts D-[6-¹³C]Galactose to [6-¹³C]Glucose-6-P.

Caption: Divergent fates of the ¹³C label in Glycolysis versus the PPP.

Experimental Design and Protocols

A successful ¹³C-MFA experiment hinges on meticulous planning and execution. The following protocols provide a comprehensive workflow, validated for robustness and reproducibility.

Overall Experimental Workflow

The entire process, from cell culture to data analysis, is a multi-step pipeline. Each stage is critical for generating high-quality data.

Caption: A comprehensive workflow for a ¹³C-MFA experiment.

Protocol 1: Cell Culture and Isotopic Labeling

Objective: To culture cells in a medium containing D-[6-¹³C]Galactose as the primary carbon source until an isotopic steady state is achieved.

Causality: Reaching isotopic steady state, where the isotopic enrichment of intracellular metabolites becomes constant, is crucial. Flux calculations from steady-state MIDs are more robust and less complex than non-stationary models.[7][11] The time to reach this state varies by cell type and metabolic rate, often requiring a preliminary time-course experiment (e.g., harvesting at 6, 12, 18, 24 hours) to determine the optimal labeling duration.

Materials:

Material	Recommended Specification
D-[6-¹³C]Galactose	>99% isotopic purity
Galactose-free cell culture medium	e.g., custom DMEM/RPMI
Dialyzed Fetal Bovine Serum (FBS)	To minimize unlabeled hexoses
Cell line of interest	e.g., HepG2 (liver), or other cell lines capable of galactose metabolism

| Standard cell culture plastics | Plates, flasks, etc. |

Procedure:

• Media Preparation: Prepare the experimental medium by dissolving D-[6-¹³C]Galactose in galactose-free base medium to the desired final concentration (e.g., 10-25 mM, similar to standard glucose concentrations). Supplement with dialyzed FBS and other necessary components (e.g., glutamine, penicillin/streptomycin).

• Cell Seeding: Seed cells in multi-well plates (e.g., 6-well plates) at a density that will result in ~80-90% confluency at the time of harvest. Allow cells to attach and grow in standard, unlabeled glucose-containing medium for 24 hours.

• Adaptation (Optional but Recommended): To avoid metabolic shock, aspirate the standard medium and replace it with an identical medium containing unlabeled galactose for 12-24 hours prior to the labeling experiment.

• Initiate Labeling: Aspirate the adaptation medium. Wash the cells once with pre-warmed phosphate-buffered saline (PBS). Add the pre-warmed ¹³C-labeling medium to each well.

• Incubation: Return the plates to the incubator for the predetermined duration required to reach isotopic steady state. Ensure at least three biological replicate wells for each condition.

Protocol 2: Quenching and Metabolite Extraction

Objective: To instantly halt all enzymatic activity and extract polar intracellular metabolites for analysis.

Causality: Metabolism is rapid, and metabolite pools can change within seconds. A fast and effective quenching step is arguably the most critical part of the wet-lab protocol to ensure that the measured labeling patterns accurately reflect the in-vivo state at the moment of harvest.[4]

Materials:

Material	Specification
Quenching Solution	Ice-cold 0.9% NaCl (Saline)
Extraction Solvent	80:20 Methanol:Water (v/v), pre-chilled to -80°C
Cell Scraper

| Centrifuge | Refrigerated, capable of >15,000 x g |

Procedure:

• Preparation: Place quenching solution on ice. Pre-chill the extraction solvent to -80°C.

• Rapid Quenching: Remove the culture plate from the incubator. Immediately aspirate the labeling medium. Place the plate on a bed of dry ice and wash the cell monolayer with 1 mL of ice-cold saline to remove extracellular metabolites. Aspirate the saline completely.

• Metabolite Extraction: Add 1 mL of -80°C extraction solvent to each well. Use a cell scraper to detach the cells into the solvent.

• Collection: Transfer the cell suspension/extract into a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the tubes at >15,000 x g for 10 minutes at 4°C to pellet protein and cell debris.

• Sample Storage: Carefully transfer the supernatant, which contains the polar metabolites, to a new tube. Store at -80°C until ready for analysis. The remaining protein pellet can also be stored at -80°C for subsequent hydrolysis and analysis of proteinogenic amino acids, which provides highly robust data for MFA.[12][13]

Protocol 3: Sample Preparation and Derivatization for GC-MS

Objective: To chemically modify the polar metabolites to increase their volatility for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Causality: Most central carbon metabolites (sugars, organic acids, amino acids) are not volatile enough for direct GC analysis. Derivatization replaces polar functional groups (e.g., -OH, -COOH, -NH₂) with non-polar groups, allowing the compounds to enter the gas phase in the GC injector without degrading.[14][15]

Materials:

Reagent	Supplier Example
N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) + 1% TBDMCS	Sigma-Aldrich
Pyridine
Anhydrous Acetonitrile

| SpeedVac or Nitrogen Evaporator | |

Procedure:

• Drying: Aliquot a portion of the metabolite extract (e.g., 100 µL) into a GC vial insert. Dry the sample completely using a SpeedVac or a gentle stream of nitrogen. It is critical to ensure the sample is completely dry, as water will interfere with the derivatization reaction.

• Derivatization:

  • Add 20 µL of pyridine to the dried extract to dissolve it.

  • Add 30 µL of MTBSTFA + 1% TBDMCS.

  • Seal the vial tightly with a PTFE-lined cap.

• Incubation: Heat the vial at 70°C for 60 minutes to allow the reaction to complete.

• Cooling: Let the vial cool to room temperature before placing it in the GC-MS autosampler for analysis.

Protocol 4: GC-MS Analysis and Data Acquisition

Objective: To separate the derivatized metabolites and measure their mass isotopomer distributions (MIDs).

Causality: GC-MS is a highly sensitive and selective method for quantifying isotopic labeling patterns.[14] Electron ionization (EI) creates specific fragmentation patterns for each metabolite. Analyzing the mass shifts in these fragments provides positional isotope information, which is essential for resolving fluxes.[13] Using Selected Ion Monitoring (SIM) mode, where the mass spectrometer only monitors specific ions of interest, can significantly improve data quality and sensitivity compared to full-scan mode.[12]

Typical GC-MS Parameters:

Parameter	Example Setting
Gas Chromatograph
Injection Mode	Splitless, 1 µL injection volume
Inlet Temperature	250 °C
Column	e.g., DB-5ms or equivalent
Carrier Gas	Helium
Oven Program	Start at 100°C, ramp to 300°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Scan

| Mass Range (Scan) | m/z 50-650 |

Data Acquisition:

• Analyze Samples: Run the derivatized samples on the GC-MS.

• Identify Peaks: Identify the retention times and mass spectra of target metabolites by comparing to known standards.

• Extract MIDs: For each metabolite fragment, extract the ion counts for the monoisotopic peak (M+0) and the subsequent isotopologue peaks (M+1, M+2, etc.). This raw data represents the mass isotopomer distribution.

Data Analysis and Flux Estimation

Objective: To convert raw MS data into a quantitative flux map.

1. Correction for Natural Isotope Abundance: The raw MIDs must be corrected for the natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N, ²⁹Si from derivatization). This is a critical step to isolate the labeling that resulted solely from the ¹³C tracer.[4] This can be done using established algorithms, often integrated into flux analysis software.

2. Computational Flux Estimation: Metabolic fluxes are not measured directly but are calculated by fitting a computational model to the experimental data.[16]

• Inputs: The required inputs are:

  • A stoichiometric model of the organism's central metabolism.

  • The atom transitions for each reaction in the model.

  • The measured, corrected MIDs for multiple intracellular metabolites.

  • Measured extracellular fluxes (e.g., galactose uptake, lactate secretion).

• Process: Specialized software (e.g., INCA, OpenMebius, Metran) uses iterative algorithms to find the set of flux values that best predicts the experimentally measured MIDs.[13][17]

• Output: The primary output is a flux map, which shows the calculated rate for each reaction in the model, typically normalized to the substrate uptake rate. The software also provides statistical information, such as confidence intervals for each calculated flux.

Conclusion: A Powerful Tool for Biological Discovery

Metabolic Flux Analysis using D-[6-¹³C]Galactose is a sophisticated yet powerful technique for quantitatively interrogating cellular metabolism. By providing a dynamic view of pathway activity, it offers insights that are unattainable with other methods. The specific choice of the C6 label on galactose provides a unique lens to resolve critical fluxes around the G6P node, particularly the balance between energy production via glycolysis and biosynthetic precursor generation via the PPP. While the experimental and computational workflow is demanding, the resulting high-resolution flux maps provide an unparalleled understanding of metabolic function, making it an indispensable tool for basic research, metabolic engineering, and the development of novel therapeutics.

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quantifying hepatic galactose elimination capacity with 13C isotopes

Application Note: Quantifying Hepatic Galactose Elimination Capacity (GEC) via 13C-Galactose Breath Testing

Executive Summary & Mechanistic Rationale

The assessment of functional hepatic mass is a critical parameter in hepatology, essential for grading the severity of cirrhosis, predicting post-hepatectomy outcomes, and diagnosing metabolic disorders such as galactosemia. Historically, Galactose Elimination Capacity (GEC) was measured using radioactive 14C isotopes or serial blood sampling following intravenous infusion[1].

As a Senior Application Scientist, I strongly advocate for the transition to the 13C-Galactose Breath Test (13C-GBT) . By utilizing the stable, non-radioactive 13C isotope, this methodology provides a non-invasive, dynamic, and highly accurate quantification of cytosolic liver function[1].

The mechanistic causality of this test relies on the liver's exclusive role in galactose metabolism via the Leloir pathway. When [1-13C]galactose is administered, it is taken up by hepatocytes and sequentially metabolized by Galactokinase (GALK), Galactose-1-phosphate uridyltransferase (GALT), and UDP-galactose-4-epimerase (GALE)[2]. The labeled carbon is ultimately oxidized in the TCA cycle, releasing 13CO2 into the bloodstream, which is exhaled and quantified. Because this pathway is strictly rate-limited by functional hepatocyte mass, the kinetic appearance of 13CO2 in the breath is a direct, proportional proxy for liver health[3].

Hepatic Leloir Pathway mapping the metabolism of [1-13C]galactose to exhaled 13CO2.

Comparative Diagnostic Utility

To design robust clinical trials or diagnostic workflows, researchers must select the correct 13C-labeled substrate. While 13C-methacetin and 13C-aminopyrine target microsomal cytochrome P450 activity, 13C-galactose specifically targets cytosolic enzyme activity[1][4].

Experimental Insight: Relying on a single pathway can sometimes mask complex hepatic impairment. Studies demonstrate that combining the 13C-GBT (cytosolic) with the 13C-Aminopyrine Breath Test (microsomal) creates a synergistic diagnostic matrix, increasing diagnostic specificity to 92.5% and sensitivity to 100% for distinguishing compensated cirrhosis[5].

Table 1: Quantitative Comparison of 13C-Labeled Substrates for Hepatic Breath Tests

Substrate	Target Pathway	Subcellular Localization	Primary Clinical Application
13C-Galactose	Leloir Pathway (GALK, GALT, GALE)	Cytosol	Functional hepatic mass, Cirrhosis grading, Galactosemia[1][2]
13C-Aminopyrine	N-demethylation (CYP450)	Microsomes	Hepatocellular microsomal function[1][5]
13C-Methacetin	O-dealkylation (CYP1A2)	Microsomes	Early cirrhosis detection, Liver fibrosis[4][6]
13C-Phenylalanine	Phenylalanine hydroxylase	Cytosol	Chronic liver failure prognosis & survival prediction[7]

Standardized Experimental Protocol: The 13C-GBT Workflow

A breath test is only as reliable as its control over endogenous CO2 fluctuations. The following protocol is engineered as a self-validating system to ensure that any change in the 13C/12C ratio is strictly due to hepatic galactose metabolism, not patient movement or dietary interference.

Phase 1: Pre-Analytical Preparation & Self-Validation

• Fasting State : The patient must undergo an overnight fast (minimum 8 hours). Causality: Dietary carbohydrates naturally vary in their 13C/12C ratios (e.g., C4 vs. C3 plants). Fasting ensures a stable isotopic baseline.

• Resting State Enforcement : The patient must remain seated for 30 minutes prior to the test and throughout the duration of the sampling. Causality: Physical exertion increases the endogenous CO2 production rate, which artificially dilutes the 13CO2 signal and skews the mathematical modeling[8].

• Duplicate Baseline Validation : Collect basal breath samples at -5 and 0 minutes.

  • Self-Validating Check: If the variance between these two baseline samples exceeds 0.5‰ (Delta Over Baseline), the patient is not in a steady metabolic state. The test must be paused until the baseline stabilizes.

Phase 2: Substrate Administration

• Dosing : Administer an oral dose of 7 mg/kg body weight of [1-13C]galactose dissolved in 200 mL of water[9]. (For specific metabolic studies, a fixed 100 mg IV bolus may be used[2]).

• Route Selection (Oral vs. IV) :

  • Oral: Preferred for routine non-invasive screening. However, it is subject to the rate of gastric emptying[1].

  • Intravenous (IV): Bypasses the stomach entirely. This is critical for short-period evaluations (e.g., measuring S30 or SP25 post-hepatectomy) where gastric delay would falsely present as hepatic impairment[3].

Phase 3: Dynamic Sampling & Data Acquisition

• Sampling Timeline : Collect breath samples into specialized gas-tight bags or Exetainer tubes at 15, 30, 45, 60, 90, and 120 minutes post-ingestion[9].

• Analysis : Analyze the breath samples using Isotope Ratio Mass Spectrometry (IRMS) or Non-Dispersive Isotope-Selective Infrared Spectrometry (NDIRS)[8]. IRMS remains the gold standard for high-precision isotopic quantification.

Standardized clinical workflow for the 13C-Galactose Breath Test (13C-GBT).

Mathematical Modeling & Data Interpretation

Raw isotopic ratios must be converted into clinically actionable pharmacokinetic data. The primary metric is the Delta Over Baseline (DOB) , which tracks the enrichment of 13CO2 over time.

To quantify hepatic elimination capacity, we calculate the Percentage of Dose Recovered per Hour (%Dose/h) and the Cumulative Percentage of Dose Recovered (CUMPCD) [5][9].

• The Constant CO2 Assumption : The mathematical model relies on an assumed basal CO2 production rate of 300 mmol/m² body surface area/hour[7][8].

• Diagnostic Thresholds : In a healthy adult, the CUMPCD at 120 minutes typically ranges between 8% to 28%[9]. In patients with severe GALT mutations (e.g., Q188R/Q188R genotype) or advanced cirrhosis, the 120-minute CUMPCD drops significantly (often <2%), clearly distinguishing severe metabolic phenotypes from variant or healthy genotypes[9].

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• [1-13C]Galactose Breath Test for Quantitative Measurement of Liver Function in a Short Period. Karger Publishers. 3

• 13C-galactose breath test and 13C-aminopyrine breath test for the study of liver function in chronic liver disease. PubMed. 5

• Assessment of Hepatic Detoxification Activity: Proposal of an Improved Variant of the 13C-Methacetin Breath Test. PLOS One. 4

• Update on diagnostic value of breath test in gastrointestinal and liver diseases. World Journal of Gastroenterology. 6

• [13C]‐galactose breath test in a patient with galactokinase deficiency and spastic diparesis. PMC. 2

• Specific 13C functional pathways as diagnostic targets in gastroenterology breath-tests. European Review for Medical and Pharmacological Sciences.8

• Galactose Breath Testing Distinguishes Variant and Severe Galactose-1-Phosphate Uridyltransferase Genotypes. ResearchGate.9

• Prognostic value of 13C-phenylalanine breath test on predicting survival in patients with chronic liver failure. Baishideng Publishing Group. 7

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Authored by: Senior Application Scientist, Advanced Metabolomics Division

An Application Note and Protocol for the Development of a Quantitative LC-MS/MS Method for D-[6-¹³C]Galactose Metabolites

Abstract

Stable isotope tracing is a powerful technique for elucidating metabolic pathways and quantifying metabolic fluxes. This application note provides a comprehensive, field-tested guide for the development and validation of a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of key metabolites derived from D-[6-¹³C]Galactose. By leveraging the specificity of the ¹³C label, this method enables precise tracking of galactose through the Leloir pathway. We will detail every critical step, from cell culture and metabolite extraction to chromatographic separation, mass spectrometric detection, and method validation, providing the scientific rationale behind each procedural choice to ensure reproducibility and data integrity. This guide is intended for researchers, scientists, and drug development professionals engaged in metabolic research and biomarker discovery.

Introduction: The Significance of Tracing Galactose Metabolism

D-Galactose is a critical monosaccharide in cellular metabolism, primarily known for its role in energy production and as a precursor for the biosynthesis of glycoproteins and glycolipids. The catabolism of D-galactose is predominantly managed by the highly conserved Leloir pathway, which converts it into glucose-1-phosphate, an intermediate that subsequently enters glycolysis.[1][2] Dysregulation of this pathway is associated with the genetic disorder galactosemia, highlighting its clinical importance.[3]

The use of stable isotope-labeled compounds, such as D-[6-¹³C]Galactose, coupled with the sensitivity and specificity of LC-MS/MS, provides a dynamic window into cellular metabolism.[4][5] This approach allows researchers to distinguish the metabolic fate of exogenously supplied galactose from the endogenous unlabeled pool, offering a clear and quantitative measure of pathway activity.[6] The ¹³C label on the sixth carbon is strategically chosen as it is retained through the enzymatic steps of the Leloir pathway, enabling the tracing of the carbon backbone into key downstream intermediates.

This document serves as a detailed protocol and application note for developing a reliable method to quantify D-[6-¹³C]Galactose and its primary metabolites: D-[6-¹³C]Galactose-1-Phosphate and UDP-D-[6-¹³C]Galactose.

The Leloir Pathway: Tracking the ¹³C Label

The principal metabolic route for D-galactose is the Leloir pathway, which involves a series of enzymatic conversions to integrate galactose into central carbon metabolism.[3][7] Understanding this pathway is essential for identifying the target analytes for our LC-MS/MS method.

The key steps are:

• Phosphorylation: Galactokinase (GALK) phosphorylates α-D-galactose to yield galactose-1-phosphate.[3]

• Uridylyl Transfer: Galactose-1-phosphate uridylyltransferase (GALT) transfers a UMP group from UDP-glucose to galactose-1-phosphate, producing UDP-galactose and glucose-1-phosphate.[1][2]

• Epimerization: UDP-galactose-4-epimerase (GALE) interconverts UDP-galactose and UDP-glucose, which can then be used in various biosynthetic pathways or be converted back to glucose-1-phosphate.[7]

The ¹³C label from D-[6-¹³C]Galactose is expected to be incorporated into these key intermediates.

Figure 1: Metabolism of D-[6-¹³C]Galactose via the Leloir Pathway.

Experimental Workflow Overview

A successful stable isotope tracing experiment requires careful planning and execution. The overall workflow is a multi-step process designed to ensure sample integrity and data quality from the initial cell culture to the final data analysis.

Figure 2: General workflow for ¹³C tracer analysis by LC-MS/MS.

Detailed Protocols

Protocol 1: Cell Culture and Labeling

This protocol is designed for adherent mammalian cells but can be adapted for suspension cultures.

Rationale: The goal is to replace the standard glucose/galactose source with the ¹³C-labeled substrate to allow for its incorporation into the metabolic network. The timing and concentration should be optimized based on the cell line's metabolic rate.

Materials:

• Adherent cells (e.g., HEK293, MCF-7)

• Standard cell culture medium

• Labeling medium: Prepare standard medium lacking glucose and galactose, then supplement with D-[6-¹³C]Galactose to the desired final concentration (e.g., 10 mM).

• 6-well cell culture plates

• Ice-cold Phosphate-Buffered Saline (PBS)

Procedure:

• Seed cells in 6-well plates and grow to approximately 80% confluency. It is critical to use at least three biological replicates for statistical validity.[8]

• Aspirate the standard culture medium from the wells.

• Gently wash the cells twice with 1 mL of pre-warmed PBS to remove any residual unlabeled sugars.

• Aspirate the PBS and add 1 mL of the pre-warmed D-[6-¹³C]Galactose labeling medium to each well.

• Incubate the cells for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of label incorporation.

• Proceed immediately to the quenching and extraction protocol.

Protocol 2: Metabolite Extraction

Rationale: This step is the most critical for preserving the metabolic state of the cells at the time of collection. Metabolism must be halted instantaneously ("quenched") to prevent enzymatic activity from altering metabolite levels.[9] A widely used and effective method involves a biphasic extraction with a methanol/water/chloroform solvent system, which efficiently extracts polar metabolites into the aqueous phase while separating them from lipids and proteins.[10]

Materials:

• Quenching/Extraction Solvent: 80:20 Methanol:Water (v/v), pre-chilled to -80°C.

• Ice-cold LC-MS grade water.

• Ice-cold Chloroform.

• Cell scraper.

• Microcentrifuge tubes (1.5 mL).

• Centrifuge capable of 4°C and >13,000 x g.

Procedure:

• Place the 6-well plate on ice.

• Quickly aspirate the labeling medium.

• Immediately add 1 mL of ice-cold Quenching/Extraction Solvent to each well to arrest metabolism.[8]

• Scrape the cells from the well surface using a pre-chilled cell scraper.

• Transfer the cell lysate/solvent mixture to a pre-chilled 1.5 mL microcentrifuge tube.

• To achieve phase separation, add 300 µL of ice-cold water and 500 µL of ice-cold chloroform to the tube.

• Vortex vigorously for 60 seconds and then incubate on ice for 10 minutes to allow for complete phase separation.

• Centrifuge the tubes at 13,000 x g for 15 minutes at 4°C. Three layers will form: an upper aqueous/polar phase (containing our target metabolites), a protein disk, and a lower organic/non-polar phase.

• Carefully collect the upper aqueous layer (~600 µL) without disturbing the protein interface and transfer it to a new clean tube.

• Dry the collected supernatant completely using a vacuum centrifuge (SpeedVac).

• Store the dried metabolite pellets at -80°C until LC-MS analysis.

Protocol 3: LC-MS/MS Method Development and Analysis

Rationale: The analysis of polar, hydrophilic compounds like sugars and sugar phosphates is challenging with standard reversed-phase chromatography. Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred separation technique as it provides excellent retention and resolution for such analytes.[11][12] For detection, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the highest sensitivity and selectivity for quantitative analysis.[13] Negative ion electrospray ionization (ESI) is generally superior for detecting phosphorylated species.

Instrumentation and Materials:

• UHPLC system coupled to a triple quadrupole mass spectrometer.

• HILIC column (e.g., SeQuant ZIC-pHILIC, 150 x 2.1 mm, 5 µm).

• Mobile Phase A: 20 mM Ammonium Carbonate in water, pH 9.2.

• Mobile Phase B: Acetonitrile.

• Reconstitution Solvent: 50:50 Acetonitrile:Water.

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite pellets in 50 µL of Reconstitution Solvent. Vortex thoroughly and centrifuge at high speed for 10 minutes to pellet any insoluble debris. Transfer the clear supernatant to LC vials.

• Chromatographic Separation:

  • Set the column temperature to 40°C.

  • Set the flow rate to 0.2 mL/min.

  • Injection Volume: 5 µL.

  • Develop a gradient elution program. An example gradient is:

    Time (min)	% Mobile Phase B (Acetonitrile)
    0.0	80%
    15.0	20%
    17.0	20%
    17.1	80%

    | 25.0 | 80% |

• Mass Spectrometry Detection:

  • Set the ion source to Electrospray Ionization (ESI) in Negative Mode .

  • Optimize source parameters (e.g., capillary voltage, gas flows, temperature) by infusing a standard solution of a target analyte.

  • MRM Transition Optimization: For each ¹³C-labeled metabolite, determine the optimal precursor ion ([M-H]⁻) and product ions. This is done by infusing an analytical standard of the labeled compound (if available) or by predicting the mass shift from the unlabeled compound. The collision energy (CE) and cone voltage (CV) for each transition must be optimized to maximize signal intensity.

Data Presentation and Expected Results

The developed MRM method will specifically target the ¹³C-labeled metabolites. The mass-to-charge ratio (m/z) of the precursor and product ions will be shifted by +6 Da for metabolites containing the intact D-[6-¹³C]Galactose moiety.

Compound	Precursor Ion (m/z) [M-H]⁻	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
D-[6-¹³C]Galactose	185.08	89.02	30	15
D-[6-¹³C]Galactose-1-Phosphate	265.04	79.96 (PO₃⁻)	45	20
UDP-D-[6-¹³C]Galactose	571.08	323.05 (UDP)	50	25
Note: The m/z values are theoretical monoisotopic masses. Cone Voltage and Collision Energy values are illustrative and must be empirically optimized on the specific instrument used.

Method Validation

For quantitative applications, especially in a regulated environment, the analytical method must be validated to ensure its performance is reliable and fit for purpose. The validation should adhere to guidelines from regulatory bodies like the FDA or principles from the International Council for Harmonisation (ICH).[14][15][16]

Key Validation Parameters:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix. Assessed by analyzing blank matrix samples to check for interferences at the retention time of the analytes.[14]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the results. Determined by analyzing quality control (QC) samples at low, medium, and high concentrations over several days. Acceptance criteria are typically within ±15% (±20% at the LLOQ) of the nominal value.[16][17]

• Calibration Curve and Linearity: A calibration curve is generated by plotting the response versus the concentration of the standards. The range over which the method is linear, accurate, and precise should be established.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be quantified with acceptable accuracy and precision.[14]

• Matrix Effect: The alteration of ionization efficiency by co-eluting compounds from the biological matrix. Assessed by comparing the response of an analyte in a post-extraction spiked sample to that of a pure standard solution.

• Stability: The stability of the analytes should be evaluated under various conditions that mimic sample handling and storage, including freeze-thaw cycles, short-term bench-top stability, and long-term storage at -80°C.[14]

Validation Parameter	Acceptance Criteria
Precision (CV%)	≤15% (≤20% at LLOQ)
Accuracy (% Bias)	Within 85-115% (80-120% at LLOQ)
Selectivity	No significant interference at the analyte retention time
Linearity (r²)	≥0.99

Conclusion

This application note provides a comprehensive framework for the development and validation of a specific and sensitive LC-MS/MS method for quantifying metabolites of D-[6-¹³C]Galactose. The combination of a robust metabolite extraction protocol, optimized HILIC separation, and targeted MRM detection allows for the reliable tracing of galactose metabolism. By explaining the causality behind experimental choices, from quenching metabolism to selecting the appropriate chromatography, this guide equips researchers with the necessary tools to generate high-quality, reproducible data for advancing our understanding of metabolic pathways in health and disease.

References

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• Noh, J. Y., et al. (2021). Quantitative analysis of galactose using LDI-TOF MS based on a TiO2 nanowire chip. Journal of Analytical Science and Technology.

• Rodrigues, J. V., & Shakhnovich, E. I. (2019). Metabolite extraction and LC-MS analysis. Bio-protocol. Retrieved from [Link]

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• Li, Y., et al. (2010). Quantification of galactose-1-phosphate uridyltransferase enzyme activity by liquid chromatography-tandem mass spectrometry. PubMed. Retrieved from [Link]

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Application Notes and Protocols: Measuring Glycolytic Flux in Cancer Cells with D-[6-¹³C]Galactose

Authored by a Senior Application Scientist

Introduction: A New Perspective on the Warburg Effect

The reprogramming of energy metabolism is a cornerstone of cancer biology, famously characterized by the Warburg effect—the propensity of cancer cells to favor aerobic glycolysis over mitochondrial oxidative phosphorylation for energy production.[1][2] This metabolic shift is not merely a consequence of malignant transformation but an active contributor to cell proliferation and survival, providing the necessary ATP and biosynthetic precursors.[2] Consequently, quantifying the rate, or "flux," of metabolites through glycolysis is critical for understanding cancer biology and developing targeted therapeutics.[3]

Traditionally, ¹³C-labeled glucose has been the tracer of choice for these studies.[3] However, the rapid rate of glucose metabolism in many cancer cell lines can lead to a rapid overflow into lactate production, potentially obscuring finer regulatory details of glycolysis and connected pathways like the Pentose Phosphate Pathway (PPP).[][5] This application note presents a detailed protocol and rationale for using D-[6-¹³C]Galactose as an alternative tracer to measure glycolytic flux.

Replacing glucose with galactose in cell culture can shift ATP production from substrate-level phosphorylation towards mitochondrial oxidative phosphorylation.[6] This is because galactose enters glycolysis at a slower, more regulated pace via the Leloir pathway.[][7] This slower entry reduces the rapid lactate accumulation often seen with glucose, offering a clearer window into the steady-state dynamics of glycolysis and related biosynthetic pathways.[5] Furthermore, some cancer cells with specific oncogenic mutations, such as an activated AKT signaling pathway, have shown an inability to efficiently metabolize galactose, leading to cell death—a phenomenon termed "sugar inflexibility".[8] This makes D-[6-¹³C]Galactose not only a useful tracer but also a potential tool for probing metabolic vulnerabilities in cancer.

Expertise & Experience: The Rationale for D-[6-¹³C]Galactose

The choice of a metabolic tracer is a critical experimental decision. While [U-¹³C₆]-Glucose provides a comprehensive labeling of all carbons, its rapid conversion to lactate can sometimes saturate the glycolytic pathway, making it difficult to discern subtle changes in flux. D-[6-¹³C]Galactose offers several distinct advantages:

• Controlled Entry into Glycolysis: Galactose is first metabolized through the Leloir pathway to glucose-6-phosphate, a rate-limiting process that avoids the immediate, high-flux entry into glycolysis seen with glucose.[][9] This allows for a more measured assessment of the pathway's capacity.

• Reduced Lactate Overflow: By slowing the glycolytic flux, galactose metabolism leads to lower lactate production, which in turn maintains a more stable culture pH and can reveal a greater reliance on mitochondrial respiration.[]

• Probing Metabolic Flexibility: The differential ability of cancer cells to metabolize galactose can be exploited to identify metabolic vulnerabilities, particularly in cancers with specific genetic backgrounds like activated AKT.[8][10]

• Specific Labeling for Pathway Deconvolution: The single ¹³C label at the 6th position allows for precise tracking of this carbon atom through glycolysis and into the tricarboxylic acid (TCA) cycle. This specific labeling pattern can help to distinguish glycolytic flux from other interconnected pathways, such as the pentose phosphate pathway (PPP).

Trustworthiness: A Self-Validating Experimental Design

The protocol outlined below is designed to be self-validating. By including parallel experiments with a traditional tracer like [U-¹³C₆]-Glucose, researchers can directly compare the metabolic flux profiles obtained with both sugars. The inclusion of multiple time points for metabolite collection is crucial to ensure that the cells have reached an isotopic steady state, a fundamental assumption in metabolic flux analysis.[1][11] Furthermore, monitoring cell viability and proliferation throughout the labeling experiment is essential to confirm that the observed metabolic changes are not simply artifacts of cellular stress or death induced by the change in carbon source.

Metabolic Pathway and Experimental Workflow

The Leloir Pathway: Galactose's Entry into Glycolysis

D-Galactose is converted to the glycolytic intermediate glucose-6-phosphate through a series of enzymatic steps known as the Leloir pathway.[9][12]

• Phosphorylation: Galactokinase (GALK) phosphorylates D-galactose to galactose-1-phosphate.

• Uridylyl Transfer: Galactose-1-phosphate uridylyltransferase (GALT) converts galactose-1-phosphate to UDP-galactose.

• Epimerization: UDP-galactose 4'-epimerase (GALE) converts UDP-galactose to UDP-glucose.

• Conversion to Glucose-1-Phosphate: UDP-glucose is then converted to glucose-1-phosphate.

• Isomerization: Finally, phosphoglucomutase (PGM) isomerizes glucose-1-phosphate to glucose-6-phosphate, which then enters the glycolytic pathway.

Caption: The Leloir pathway converts D-[6-¹³C]Galactose to [6-¹³C]Glucose-6-Phosphate for entry into glycolysis.

Overall Experimental Workflow

The general workflow for a ¹³C tracer study involves cell culture and labeling, followed by metabolite extraction, analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, and finally, data analysis to determine metabolic fluxes.[13]

Caption: A generalized workflow for a ¹³C tracer study using LC-MS or NMR.

Detailed Protocols

Protocol 1: Cell Culture and Isotope Labeling

Objective: To culture cancer cells and label them with D-[6-¹³C]Galactose to achieve isotopic steady state.

Materials:

• Adherent cancer cell line of interest

• Standard cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• D-[6-¹³C]Galactose

• Labeling medium: Glucose-free DMEM supplemented with 10% dialyzed FBS, 1% Penicillin-Streptomycin, and a physiological concentration of D-[6-¹³C]Galactose (e.g., 10 mM).

• 6-well or 10 cm cell culture plates

• Phosphate-Buffered Saline (PBS), pre-warmed to 37°C[13]

Procedure:

• Seed cells in 6-well plates at a density that will result in 80-90% confluency at the time of harvesting. Prepare a minimum of three biological replicates for each condition and time point.[13]

• Culture cells in standard medium until they reach the desired confluency.

• Aspirate the standard culture medium.[13]

• Wash the cells twice with pre-warmed PBS to remove residual glucose.[14]

• Add the pre-warmed labeling medium containing D-[6-¹³C]Galactose to the cells.

• Incubate the cells for a time course (e.g., 6, 12, and 24 hours) to determine the time required to reach isotopic steady state.[11] A 24-hour incubation is often sufficient for many cell lines.

• Proceed to Protocol 2 for metabolite extraction.

Protocol 2: Metabolite Quenching and Extraction

Objective: To rapidly halt all enzymatic activity and extract intracellular metabolites for analysis.[3]

Materials:

• Ice-cold PBS[13]

• Quenching solution: 80% methanol in water, chilled to -80°C[13]

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of reaching 16,000 x g at 4°C

Procedure:

• Quickly aspirate the labeling medium from the culture plate.

• Immediately wash the cells twice with ice-cold PBS to remove extracellular metabolites.[14]

• Add 1 mL of -80°C quenching solution to each well of a 6-well plate.

• Place the plate on dry ice for 10 minutes to ensure complete metabolic arrest.

• Scrape the cells in the quenching solution and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant containing the metabolites to a new tube.

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Store the dried extracts at -80°C until analysis.[13]

Protocol 3: LC-MS or NMR Analysis

Objective: To separate and quantify the ¹³C-labeled metabolites.

The analysis of ¹³C-labeled metabolites can be performed using either Liquid Chromatography-Mass Spectrometry (LC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[15]

• LC-MS: Offers high sensitivity and is well-suited for detecting a wide range of metabolites.[13] It allows for the determination of mass isotopomer distributions, which reflect the number of ¹³C atoms in each metabolite.

• NMR: While generally less sensitive than MS, NMR provides detailed structural information and can distinguish between positional isotopomers (molecules with ¹³C at different positions).[16][17] This can be particularly useful for resolving fluxes through complex pathways.

The choice of analytical platform will depend on the specific research question and available instrumentation. Detailed protocols for both LC-MS and NMR are extensive and instrument-specific, but the general principle involves resuspending the dried metabolite extracts in an appropriate solvent and injecting them into the instrument for analysis.

Data Presentation and Interpretation

The primary data output from a ¹³C tracer experiment is the mass isotopomer distribution (MID) for key metabolites. This data can be presented in a tabular format to facilitate comparison between different experimental conditions.

Table 1: Illustrative Mass Isotopomer Distribution (MID) of Glycolytic Intermediates

Metabolite	Isotopomer	Control (Unlabeled) MID (%)	D-[6-¹³C]Galactose Labeled MID (%)
Glucose-6-Phosphate	M+0	93.4	5.2
M+1	6.6	94.8
M+2	0.0	0.0
Fructose-6-Phosphate	M+0	93.5	6.1
M+1	6.5	93.9
M+2	0.0	0.0
3-Phosphoglycerate	M+0	96.7	51.3
M+1	3.3	48.7
M+2	0.0	0.0
Lactate	M+0	96.7	45.8
M+1	3.3	54.2
M+2	0.0	0.0
Note: The data in this table are illustrative and will vary depending on the cell type, labeling duration, and experimental conditions. M+n represents the isotopomer with 'n' ¹³C atoms.

From the MIDs, the fractional contribution of galactose to the synthesis of each metabolite can be calculated. This information is then used in computational models to estimate the relative and absolute fluxes through glycolysis and connected pathways.[3]

Conclusion

The use of D-[6-¹³C]Galactose as a metabolic tracer offers a nuanced approach to studying glycolytic flux in cancer cells. By providing a more controlled entry of labeled carbons into glycolysis, this method can circumvent some of the limitations associated with traditional glucose tracers, particularly the rapid overflow to lactate. This allows for a more detailed investigation of how cancer cells regulate their central carbon metabolism to support proliferation and survival. The protocols and rationale presented here provide a robust framework for researchers to apply this powerful technique to their own studies of cancer metabolism.

References

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• Escalante-Chong, R., et al. (2015). Galactose metabolic genes in yeast respond to a ratio of galactose and glucose. Proceedings of the National Academy of Sciences. Retrieved from [Link]

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Real-Time 13C Galactose Metabolism Tracking: An Application Note &amp; Protocol

Abstract

Understanding the dynamics of nutrient utilization is paramount in elucidating cellular physiology in both healthy and diseased states. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing an experimental framework for the real-time tracking of 13C-labeled galactose metabolism. We delve into the core principles of stable isotope tracing, with a specific focus on Nuclear Magnetic Resonance (NMR) spectroscopy as the primary analytical platform for real-time monitoring. Detailed, step-by-step protocols for cell culture, isotope labeling, in-cell NMR data acquisition, and sample preparation for endpoint analysis are provided. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility. This guide is designed to be a self-validating system, enabling investigators to robustly probe the kinetics of the Leloir pathway and its downstream metabolic fates.

Introduction: The Significance of Dynamic Metabolic Analysis

Metabolic pathways are not static entities; they are dynamic networks that respond in real-time to environmental cues, genetic alterations, and pharmacological interventions. While traditional metabolomics provides a snapshot of metabolite concentrations at a single time point, real-time metabolic flux analysis using stable isotopes like 13C offers a cinematic view of cellular biochemistry.[1] By introducing a 13C-labeled substrate, such as [U-13C]galactose, we can trace the journey of these carbon atoms as they are incorporated into downstream metabolites, providing a quantitative measure of pathway activity.[2]

Galactose, a C-4 epimer of glucose, is a critical monosaccharide involved in energy production and the biosynthesis of glycoproteins and glycolipids via the Leloir pathway.[3][4] Dysregulation of galactose metabolism is implicated in various pathologies, including classic galactosemia and certain cancers.[5][6] For instance, some cancer cells, particularly those with an activated AKT signaling pathway, exhibit an inability to process galactose, leading to cell death, a phenomenon termed "sugar inflexibility".[7] Glioblastoma (GBM) has been shown to utilize galactose as an alternative energy source through the Leloir pathway, highlighting its potential as a therapeutic target.[8][9] Real-time tracking of 13C galactose metabolism can, therefore, provide invaluable insights into disease mechanisms and the efficacy of novel therapeutic strategies.

This guide will primarily focus on in-cell NMR spectroscopy, a powerful, non-invasive technique that allows for the real-time observation of metabolic processes within living cells.[10] We will also discuss complementary endpoint analyses using Liquid Chromatography-Mass Spectrometry (LC-MS) for a more comprehensive metabolic picture.

The Leloir Pathway: The Metabolic Journey of Galactose

A foundational understanding of the galactose metabolic pathway is crucial for designing and interpreting 13C tracer experiments. The primary route for galactose catabolism is the Leloir pathway, which converts galactose into glucose-1-phosphate.[3][5]

The key enzymatic steps are:

• Mutarotation: β-D-galactose is converted to its α-D-galactose anomer by galactose mutarotase (GALM), as this is the active form for the subsequent step.[5][11]

• Phosphorylation: Galactokinase (GALK) phosphorylates α-D-galactose to galactose-1-phosphate (Gal-1-P).[3][11]

• Uridyl-transfer: Galactose-1-phosphate uridylyltransferase (GALT) converts Gal-1-P to UDP-galactose, utilizing UDP-glucose as the uridine diphosphate donor.[3]

• Epimerization: UDP-galactose 4-epimerase (GALE) recycles UDP-galactose back to UDP-glucose, which can then be used in another round of the GALT reaction.[3]

• Isomerization: The resulting glucose-1-phosphate is converted to the glycolytic intermediate glucose-6-phosphate by phosphoglucomutase (PGM).[3]

From glucose-6-phosphate, the 13C label can be further traced into glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.

Caption: Generalized workflow for a real-time in-cell NMR experiment.

Protocol 2: In-Cell NMR Data Acquisition

• Cell Preparation: Following 13C-galactose labeling, harvest the cells and encapsulate them in a biocompatible matrix such as alginate beads. [12]This maintains cell viability and allows for perfusion of fresh media.

• NMR Bioreactor Setup: Place the encapsulated cells into an NMR-compatible bioreactor system. This system will continuously supply fresh, oxygenated medium containing the 13C-labeled substrate throughout the NMR experiment, ensuring cell health. [12][13][14]3. NMR Spectrometer Setup:

  • Tune and match the NMR probe to the 13C frequency.

  • Shim the magnetic field to achieve optimal resolution.

  • Set the temperature to 37°C.

• Data Acquisition:

  • Acquire a series of one-dimensional (1D) 13C NMR spectra over time. A simple pulse-acquire sequence with proton decoupling is typically sufficient.

  • The time resolution will depend on the signal-to-noise ratio and the rate of the metabolic processes being studied.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

  • Identify and integrate the resonance peaks corresponding to 13C-labeled galactose and its downstream metabolites (e.g., Gal-1-P, UDP-Gal, lactate, glutamate). Peak assignments can be confirmed using 2D NMR techniques on cell extracts or by comparison to published data. [9]

Endpoint Analysis with LC-MS

For a more comprehensive and sensitive analysis of 13C incorporation into a wider range of metabolites, endpoint analysis using LC-MS is recommended. [15] Protocol 3: Sample Preparation for LC-MS Metabolomics

• Metabolite Quenching and Extraction:

  • At designated time points during the 13C-galactose labeling, rapidly aspirate the medium.

  • Immediately add ice-cold 80% methanol to quench all enzymatic activity and extract intracellular metabolites. [16] * Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Protein and Debris Removal:

  • Vortex the samples vigorously.

  • Centrifuge at high speed (e.g., 16,000 x g) at 4°C to pellet protein and cell debris. [16]3. Sample Drying and Reconstitution:

  • Transfer the supernatant containing the metabolites to a new tube.

  • Dry the samples completely using a vacuum concentrator.

  • Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile).

• LC-MS Analysis:

  • Inject the reconstituted samples onto an LC-MS system (e.g., a Q-TOF or Orbitrap mass spectrometer coupled to a UHPLC system). [17] * Use an appropriate chromatographic method (e.g., HILIC for polar metabolites) to separate the metabolites.

  • Acquire data in full scan mode to detect all ions and their isotopologues.

Data Presentation and Interpretation

The primary output of a 13C tracer study is the mass isotopologue distribution (MID) for each metabolite of interest. This reveals the fractional abundance of each isotopologue (M+0, M+1, M+2, etc.), where M is the monoisotopic mass of the unlabeled metabolite.

Table 1: Illustrative Mass Isotopologue Distribution (MID) Data

Metabolite	Time Point	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)	M+6 (%)
Galactose-1-Phosphate	1 hr	5	10	15	20	25	20	5
UDP-Galactose	1 hr	10	15	20	25	20	10	0
Lactate	4 hr	20	30	40	10	0	0	0
Citrate	8 hr	30	25	20	15	10	0	0

Note: This data is illustrative and will vary based on the specific experimental conditions.

This MID data can then be used in computational models to calculate metabolic flux ratios and absolute flux rates. [18][19]Software packages such as INCA or Metran can be used for this purpose.

Causality and Trustworthiness in Experimental Choices

• Choice of 13C-Galactose: Uniformly labeled [U-13C]galactose is often preferred as it allows for the tracking of all six carbon atoms through metabolic pathways. Position-specific labeled galactose (e.g., [1-13C]galactose) can be used to probe specific enzymatic reactions. [20][]* In-Cell NMR vs. LC-MS: In-cell NMR provides real-time kinetic data but has lower sensitivity and resolution compared to LC-MS. [10][22]LC-MS offers high sensitivity and broad metabolite coverage but is an endpoint measurement. [15]The combination of both techniques provides a powerful, multi-faceted view of metabolism. [17]* Perfusion Bioreactor: The use of a bioreactor system for in-cell NMR is crucial for maintaining cell viability and physiological relevance over the extended time course of the experiment. [12][13][14][23]It ensures a steady supply of nutrients and removal of waste products, mimicking a more in vivo-like environment.

Conclusion

The experimental framework detailed in this application note provides a robust and reliable approach for the real-time tracking of 13C galactose metabolism. By integrating in-cell NMR for dynamic measurements with LC-MS for comprehensive endpoint analysis, researchers can gain unprecedented insights into the regulation and dysregulation of galactose metabolism. This powerful methodology has broad applications in basic research, disease modeling, and the development of novel therapeutic strategies targeting metabolic vulnerabilities.

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• University of Southern California. (2020). A sugar hit to help destroy cancer cells. ScienceDaily. Available at:

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• Inukai, M., & Takeda, M. (2017). Sample preparation and experimental setup. (A) Schematic illustration... ResearchGate. Available at: [Link]

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• Sellick, C. A., & Reece, R. J. (2008). Galactose Metabolism in Yeast—Structure and Regulation of the Leloir Pathway Enzymes and the Genes Encoding Them. International Review of Cell and Molecular Biology, 269, 111-150. Available at: [Link]

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• Sadeghi, M., et al. (2017). High-Throughput Indirect Quantitation of 13C Enriched Metabolites Using 1H NMR. Analytical Chemistry, 89(12), 6545-6551. Available at: [Link]

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• Ward, P. S., et al. (2013). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Journal of Visualized Experiments, (82), e50874. Available at: [Link]

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incorporation of D-[6-13C]Galactose into glycoproteins protocol

Application Note & Technical Protocol: Metabolic Incorporation of D-[6-13C]Galactose into Mammalian Glycoproteins

Target Audience: Researchers, structural biologists, and biopharmaceutical scientists. Applications: High-resolution NMR spectroscopy, glycoproteomics, metabolic flux analysis, and therapeutic antibody characterization.

Executive Summary

The structural elucidation of glycoproteins is historically hindered by the inherent heterogeneity and flexibility of glycan chains. Standard analytical techniques often fail to resolve the complex, overlapping signals of highly branched oligosaccharides. The metabolic incorporation of stable isotopes—specifically D-[6-13C]Galactose—provides a highly targeted solution. By hijacking the mammalian galactose salvage pathway, researchers can introduce a site-specific 13C label at the C6 position of terminal or internal galactose residues. This strategy breaks NMR chemical shift degeneracy to reveal specific protein-binding epitopes[1] and provides precise mass shifts for LC-MS/MS metabolic tracing[2].

This guide provides a comprehensive, self-validating protocol for the metabolic labeling of glycoproteins in mammalian cell culture, emphasizing the mechanistic causality behind each experimental condition.

Mechanistic Principles: The Leloir Pathway & Isotope Salvage

Mammalian cells utilize exogenous galactose via the highly conserved Leloir pathway[3]. To achieve high-efficiency isotopic labeling, the experimental design must force the cellular machinery to prioritize this salvage pathway over de novo glycan synthesis from glucose.

When D-[6-13C]Galactose is introduced into a glucose-restricted environment, it is transported into the cytosol via GLUT transporters. Galactokinase (GALK) phosphorylates it to [6-13C]Galactose-1-phosphate. Subsequently, Galactose-1-phosphate uridylyltransferase (GALT) and UDP-galactose-4-epimerase (GALE) convert it into UDP-[6-13C]Galactose[3]. This activated sugar nucleotide is transported into the Golgi apparatus via the SLC35A2 transporter, where galactosyltransferases (e.g., B4GALT1) incorporate the labeled galactose intact into nascent glycoproteins[4].

Figure 1: The Leloir salvage pathway for metabolic incorporation of D-[6-13C]Galactose.

Experimental Design & Rationale

To ensure a self-validating system, the protocol relies on three critical environmental controls:

• Dialyzed Fetal Bovine Serum (dFBS): Standard FBS contains high levels of endogenous, unlabeled hexoses that will dilute the 13C-galactose pool. Dialysis (10 kDa MWCO) removes these competing monosaccharides.

• Glucose Restriction: High glucose concentrations trigger the Crabtree effect and suppress the Leloir pathway. By utilizing glucose-free or low-glucose base media, cells are metabolically forced to utilize the provided galactose for glycan extension.

• Adaptation Phase: Abruptly switching cells to galactose-only media can induce metabolic shock. A stepwise adaptation upregulates GALK and GALT expression, ensuring high cell viability and maximum labeling efficiency.

Step-by-Step Protocol

Phase 1: Cell Adaptation & Expansion

Note: This protocol is optimized for suspension CHO or adherent HEK293T cells expressing a recombinant glycoprotein.

• Prepare Adaptation Media: Supplement glucose-free DMEM/F12 with 10% dFBS, 4 mM L-glutamine, 5 mM unlabeled D-Galactose, and 2 mM D-Glucose.

• Seed Cells: Seed cells at 1×105 cells/mL.

• Wean off Glucose: Over 3 passages (approx. 9 days), progressively reduce the D-Glucose concentration (2 mM → 1 mM → 0.5 mM) while maintaining 5 mM D-Galactose.

  • Causality: This gradual reduction prevents apoptosis while transcriptionally upregulating the Leloir pathway enzymes required for efficient salvage.

Phase 2: Metabolic Labeling (Pulse)

• Media Exchange: Once cells reach 70-80% confluency (or 2×106 cells/mL in suspension), centrifuge at 300 × g for 5 minutes. Discard the supernatant to remove all residual unlabeled sugars.

• Labeling Media Addition: Resuspend the cell pellet in Labeling Media: Glucose-free DMEM/F12, 10% dFBS, 4 mM L-glutamine, and 5 mM D-[6-13C]Galactose .

• Incubation: Incubate at 37°C, 5% CO2 for 72 hours.

  • Causality: A 72-hour window allows sufficient time for the turnover of pre-existing unlabeled cell-surface and secreted glycoproteins, ensuring the system reaches a steady-state of isotopic enrichment[2].

Phase 3: Harvest and Purification

• Collection: Harvest the culture media (for secreted proteins) or lyse the cells (for membrane-bound proteins). Add protease inhibitors immediately to prevent glycan/protein degradation.

• Affinity Chromatography: Purify the target glycoprotein using the appropriate affinity resin (e.g., Protein A for IgG, Ni-NTA for His-tagged proteins).

• Buffer Exchange: Elute the protein and perform a buffer exchange into a neutral NMR-compatible buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, pH 6.8, in 10% D2O) using a 10 kDa MWCO spin filter.

Figure 2: End-to-end workflow for 13C-Galactose glycoprotein labeling and analysis.

Analytical Validation & Data Presentation

Before proceeding to resource-intensive NMR studies, the system must self-validate via LC-MS/MS to confirm the intact incorporation of the isotope[5]. Because D-[6-13C]Galactose contains exactly one 13C atom, each incorporated galactose residue will shift the mass of the intact glycan by exactly +1.00335 Da .

Table 1: Expected MS Mass Shifts in Common N-Glycans

Glycan Type	Structure (Oxford Notation)	Galactose Residues	Expected Mass Shift (Da)
High Mannose	Man5 to Man9	0	0.00
Hybrid	A1	1	+1.00
Complex Biantennary	A2G2 (e.g., on IgG Fc)	2	+2.00
Complex Triantennary	A3G3	3	+3.00

| Complex Tetraantennary| A4G4 | 4 | +4.00 |

Note: If mass shifts of +2 Da per galactose are observed, it indicates metabolic scrambling (e.g., the label entering the TCA cycle and being re-synthesized into other precursors). Strict glucose restriction usually prevents this.

Table 2: Expected NMR Chemical Shifts For structural biology, the 13C label at the C6 position allows for highly sensitive 1H-13C HSQC NMR experiments. This specifically isolates the terminal/internal galactose dynamics from the rest of the overlapping carbohydrate envelope[1].

Nucleus	Typical Chemical Shift Range (ppm)	Structural Significance
13C (C6)	61.0 – 62.5 ppm	Breaks degeneracy; highly sensitive to galectin binding or sialylation state.
1H (H6/H6')	3.50 – 3.95 ppm	Protons attached to the labeled C6 carbon.

Troubleshooting & Quality Control

Observation	Mechanistic Cause	Corrective Action
Low Cell Viability (<70%)	Acute glucose starvation triggering apoptosis before Leloir pathway upregulation.	Extend the Phase 1 adaptation period. Ensure base media contains at least 0.5 mM glucose during adaptation.
Low 13C Incorporation (<50%)	Dilution of the isotope pool by unlabeled hexoses.	Verify the use of strictly dialyzed FBS. Check for alternative carbon sources in the custom media formulation.
Isotope Scrambling (Unexpected MS Peaks)	Overactive glycolysis shunting galactose into the pentose phosphate or TCA cycles.	Reduce the labeling time from 72h to 48h. Ensure glutamine levels are sufficient (4 mM) to feed the TCA cycle independently of sugars.

References

• Unveiling the metabolic fate of monosaccharides in cell membranes with glycomic and glycoproteomic analyses Chemical Science (RSC Publishing) URL:[Link]

• Stable Isotope Labeling of Glycoproteins for NMR Study Royal Society of Chemistry (RSC Books) URL:[Link]

• Selective 13C-Labels on Repeating Glycan Oligomers to Reveal Protein Binding Epitopes through NMR Angewandte Chemie URL:[Link]

• The Metabolic Chemical Reporter Ac46AzGal Could Incorporate Intracellular Protein Modification... Frontiers in Chemistry URL:[Link]

• Metabolic flux analysis of the neural cell glycocalyx reveals differential utilization of monosaccharides Glycobiology (Oxford Academic) URL:[Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal-to-Noise Ratio (SNR) in D-[6-13C]Galactose NMR Spectroscopy

Welcome to the Advanced NMR Applications Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing sensitivity bottlenecks in 13C Nuclear Magnetic Resonance (NMR) spectroscopy, specifically when working with isotopically enriched carbohydrates like D-[6-13C]Galactose.

Below, we outline the causality behind common signal-to-noise ratio (SNR) failures, provide self-validating protocols to correct them, and explore advanced hardware solutions.

Workflow for optimizing 13C NMR SNR in D-[6-13C]Galactose samples.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is the 13C SNR of my D-[6-13C]Galactose sample so low despite isotopic enrichment at the C6 position?

Causality & Expert Insight: While enriching the C6 position of galactose to 99% 13C vastly improves sensitivity compared to natural abundance (~1.1%), 13C nuclei inherently possess a low gyromagnetic ratio (about 1/4 that of 1H). Furthermore, the longitudinal relaxation time ( T1​ ) of the C6 hydroxymethyl carbon can be relatively long depending on molecular tumbling and solvent viscosity. If your relaxation delay (D1) is too short relative to the T1​ of the C6 carbon, the magnetization does not fully return to equilibrium between pulses. This leads to signal saturation and a severely degraded signal-to-noise ratio[1].

Self-Validating Protocol: T1​ Measurement (Inversion Recovery) To establish a causality-driven baseline, you must measure the T1​ of the C6 carbon before optimizing your acquisition parameters.

• Prepare the Sample: Dissolve the D-[6-13C]Galactose in D2​O . Ensure the sample liquid height is exactly 4 cm to maximize the fill factor within the active RF coil region, preventing signal loss from unexcited nuclei[2].

• Set up Inversion Recovery ( 180∘−τ−90∘ ): Load the standard inversion recovery pulse program (e.g., t1ir on Bruker systems).

• Array the τ delays: Set a variable delay list (vdlist) ranging from 0.01 s to 15 s.

• Acquire and Process: Run the experiment and phase the spectra so the longest delay produces a positive, absorptive peak.

• Calculate T1​ : Plot peak intensity vs. τ and fit to the exponential equation I(τ)=I0​(1−2e−τ/T1​) . The null point ( τnull​ ) where the signal crosses zero can be used to validate the fit via T1​=τnull​/ln(2) .

Q2: How can I optimize acquisition parameters to maximize SNR per unit time?

Causality & Expert Insight: For routine qualitative 13C spectra, applying a 90∘ pulse gives the maximum signal per scan but requires an impractically long relaxation delay ( 5×T1​ ) to prevent saturation[1]. Utilizing the Ernst angle principle allows for much faster repetition rates. A 30∘ flip angle is highly recommended as an optimal compromise, allowing for a shorter D1 (e.g., 2.0 seconds) while maintaining steady-state magnetization[1][3].

Additionally, employing broadband proton decoupling (e.g., WALTZ-16 or GARP) during acquisition collapses the 13C-1H multiplets into a sharp singlet. This not only simplifies the spectrum but provides a Nuclear Overhauser Enhancement (NOE) that can boost the 13C signal intensity by up to a factor of ~3[3][4].

Quantitative Data: Parameter Optimization vs. SNR Efficiency

Pulse Angle	Relaxation Delay (D1)	Number of Scans (NS)	Relative Experiment Time	SNR Efficiency (Signal/ Time​ )
90∘	5×T1​ (~15s)	64	~16 mins	Baseline (1.0x)
30∘	2.0s	256	~8.5 mins	High (~1.8x)
30∘	2.0s	1024	~34 mins	Very High (~3.6x)

Note: SNR scales with the square root of the number of scans (NS). Quadrupling NS doubles the SNR, but quadruples the total experiment time[1][4].

Q3: How do I handle line broadening and shimming issues specific to viscous carbohydrate samples?

Causality & Expert Insight: High concentrations of D-[6-13C]Galactose in aqueous solutions can significantly increase sample viscosity. High viscosity restricts molecular tumbling, which accelerates transverse relaxation ( T2∗​ ) and leads to naturally broader peaks. Broad peaks distribute the signal intensity over a wider frequency range, lowering the peak height and effectively reducing the apparent SNR.

Self-Validating Protocol: Shimming and Apodization

• Optimize Shimming: Perform gradient shimming (e.g., topshim on Bruker). For viscous samples, manual adjustment of the Z1, Z2, and Z3 shims while monitoring the lock level is critical to ensure magnetic field homogeneity. A stable, maximized lock level validates a well-shimmed field.

• Apply Exponential Line Broadening (Apodization): Multiply the Free Induction Decay (FID) by an exponential decay function before Fourier Transformation.

• Set the LB Parameter: Set the Line Broadening (LB) parameter to 1.0 Hz. This value offers the best compromise for 13C signals, suppressing high-frequency noise in the tail of the FID while retaining acceptable peak sharpness[3][5].

• Process Data: Execute the Fourier transform (efp). You will observe an immediate, mathematically validated improvement in the baseline SNR.

Q4: What advanced hardware and polarization techniques can overcome extreme sensitivity limits?

Causality & Expert Insight: When sample concentration is strictly limited (e.g., in biological extracts), hardware upgrades are required. Cryogenically cooled probes (Cryoprobes) lower the thermal noise of the RF coil and preamplifier, boosting the 13C SNR by a factor of 3 to 4 compared to room-temperature probes[5].

For absolute maximum enhancement, Dynamic Nuclear Polarization (DNP) is utilized. Solid-state MAS-DNP transfers the high Boltzmann polarization of unpaired electrons (from a radical polarizing agent like TOTAPOL) to 1H nuclei via microwave irradiation. This enhanced polarization is then transferred to the 13C nuclei of the D-[6-13C]Galactose via cross-polarization (CP), yielding signal enhancements ( ϵ ) of up to several orders of magnitude[6][7][8].

Dynamic Nuclear Polarization (DNP) pathway for enhancing 13C NMR signals.

References

• Fiveable. "13.10 13C NMR Spectroscopy: Signal Averaging and FT–NMR". [Link]

• Chemistry Department, UChicago. "Optimized Default 13C Parameters | NMR Facility". [Link]

• OSTI.GOV. "Biomolecular Complex Viewed by Dynamic Nuclear Polarization Solid-State NMR Spectroscopy". [Link]

• Anasazi Instruments. "A Great 13C NMR Spectrum Even When Your Sample is Dilute".[Link]

• Amazon AWS. "Enhanced Solid-State Nuclear Magnetic Resonance (ssNMR) Analysis of Biological Samples". [Link]

• UMass Nuclear Magnetic Resonance (NMR) Labs. "Tips for 13C Users". [Link]

• Chemical Science (RSC Publishing). "Selective high-resolution DNP-enhanced NMR of biomolecular binding sites". [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 3. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 4. fiveable.me [fiveable.me]
• 5. Tips for 13C Users | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 6. osti.gov [osti.gov]
• 7. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 8. Selective high-resolution DNP-enhanced NMR of biomolecular binding sites - Chemical Science (RSC Publishing) DOI:10.1039/C8SC05696J [pubs.rsc.org]

Technical Support Center: Troubleshooting D-[6-13C]Galactose Tissue Enrichment

Welcome to the Isotope Tracing Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low or undetectable tissue enrichment when using D-[6-13C]Galactose. Unlike [U-13C]Glucose, galactose metabolism is highly compartmentalized and kinetically distinct.

This guide deconstructs the biological, pre-analytical, and analytical bottlenecks that cause signal loss. By understanding the causality behind these failures, you can implement the self-validating troubleshooting strategies detailed below.

Workflow for optimizing D-[6-13C]Galactose tracing, from administration to data analysis.

Section 1: In Vivo Pharmacokinetics & Tissue Uptake

Q1: I administered a high intravenous (IV) bolus of D-[6-13C]Galactose, but the 13C enrichment in extrahepatic tissues (e.g., brain, muscle) is barely above natural abundance. Why?

Causality : You are likely fighting the hepatic "first-pass" effect combined with transporter affinity mismatches. The liver expresses massive quantities of GALK1 and GALT, rapidly clearing circulating galactose via the Leloir pathway 1[1]. Furthermore, extrahepatic tissues rely on GLUT transporters (like GLUT1) which have a much lower affinity (higher Km​ ) for galactose compared to glucose. For instance, glioblastomas must actively upregulate high-affinity transporters like GLUT3 and GLUT14 to scavenge galactose effectively 2[2].

Troubleshooting & Self-Validation :

• Shift to Continuous Infusion : Replace the IV bolus with a continuous jugular infusion to maintain steady-state blood enrichment, overcoming rapid hepatic clearance.

• Self-Validation Check : Always perform a time-course pharmacokinetic (PK) blood draw (e.g., 5, 15, 30 mins post-dose). If blood[6-13C]Galactose drops to baseline before your tissue harvest time, your dosing strategy is the root cause, not your analytical method.

Table 1: Quantitative Dynamics of Galactose Metabolism Components

Target Protein	Metabolic Function	Primary Tissue Expression	Approx. Km​ for Galactose	Impact on 13C Enrichment
GLUT1	Basal cellular import	Ubiquitous / RBCs	~17.0 mM	Low affinity limits extrahepatic tracer uptake.
GLUT3	High-affinity import	Brain, Tumors	~2.0 mM	Primary driver of 13C-Gal entry in neural tissue.
GALK1	Phosphorylation	Liver, Kidney	~0.2 mM	Rapidly traps tracer intracellularly as Gal-1-P.
GALT	Uridylylation	Liver, RBCs	~0.4 mM	Rate-limiting step routing tracer to UDP-Gal.

Section 2: Tissue Quenching & Metabolite Extraction

Q2: My blood enrichment is excellent, but my tissue levels of [6-13C]Galactose-1-Phosphate and UDP-[6-13C]Galactose are undetectable. Is this a biological sink or an extraction artifact?

Causality : It is almost certainly a pre-analytical extraction artifact. Sugar phosphates (Gal-1-P) and nucleotide sugars (UDP-Gal) are highly labile. If cellular metabolism is not quenched instantaneously, endogenous phosphatases and hydrolases will rapidly degrade these 13C-intermediates back to free galactose or other unlabeled species during the harvest window 3[3].

Protocol: Self-Validating Rapid Quenching & Biphasic Extraction Objective: Maximize recovery of labile [6-13C]Gal-1-P and UDP-[6-13C]Galactose while precipitating degrading enzymes. Self-Validation: Spike an unnatural isotope (e.g.,[13C12]-Sucrose) into the extraction buffer to calculate absolute extraction recovery.

• Preparation : Pre-cool Wollenberger tongs in liquid nitrogen (LN2). Prepare extraction solvent (Methanol:Acetonitrile:Water, 40:40:20 v/v/v) and chill to -20°C.

• Tissue Harvest : Excise the target tissue (<50 mg) and immediately (<2 seconds) compress between the LN2-cooled tongs.

• Cryo-Pulverization : Grind the flattened tissue in a cryomill at -80°C into a fine powder. Causality: This exponentially increases surface area for instantaneous solvent penetration, preventing localized thawing and enzymatic reactivation.

• Metabolism Quenching : Add 1 mL of the -20°C extraction solvent directly to the frozen powder. Vortex vigorously for 30 seconds.

• Metabolite Extraction : Sonicate the homogenate in an ice-water bath for 5 minutes to fully disrupt cellular membranes.

• Phase Separation : Centrifuge at 16,000 × g for 15 minutes at 4°C. Transfer the metabolite-rich supernatant to a fresh autosampler vial.

• Concentration : Evaporate the supernatant under a gentle stream of nitrogen gas at 4°C. Resuspend in the appropriate LC-MS starting mobile phase.

Section 3: LC-MS/MS Analytical Challenges

Q3: My LC-MS/MS shows severe peak tailing and low signal-to-noise for [6-13C]Gal-1-P, making integration impossible. How do I fix the chromatography?

Causality : Sugar phosphates strongly interact with exposed metal surfaces (e.g., stainless steel needles, column frits) in the LC flow path, leading to peak tailing, signal loss, and poor ionization 4[4]. Additionally, standard C18 reversed-phase columns cannot retain highly polar metabolites like Gal-1-P.

Troubleshooting :

• Column Chemistry : Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or Reversed-Phase Ion-Pair Chromatography. Using ion-pairing agents (like tributylamine) masks the phosphate charge, significantly improving retention and peak shape 5[5].

• System Passivation : Flush the LC system with a passivating agent (e.g., medronic acid) or use PEEK-lined tubing to block metal-adduct formation.

The Leloir pathway mapping the metabolic fate of D-[6-13C]Galactose into central carbon metabolism.

Section 4: Data Analysis and Isotope Correction

Q4: How do I differentiate true[6-13C] enrichment from background noise for low-abundance downstream metabolites like [6-13C]Glucose-1-Phosphate?

Causality : Low signal-to-noise is exacerbated by the natural abundance of heavy isotopes (e.g., 1.1% for 13C). Simply subtracting an unlabeled control's raw area from your labeled sample is mathematically invalid and leads to false-positive enrichment 3[3].

Troubleshooting & Self-Validation :

• Natural Abundance Correction : Extract the full Mass Distribution Vector (MDV) for your target metabolite. Use established matrix algorithms (e.g., IsoCor or INCA) to correct for natural isotopic contributions.

• Self-Validation Check : Always inject an unlabeled biological control matrix to establish the baseline isotopic envelope and verify that your internal standard (e.g., [13C6]-Glu-1-P) does not contain isobaric interferences 5[5].

References

• ResearchGate - The Leloir Cycle in Glioblastoma: Galactose Scavenging and Metabolic Remodeling.[Link]

• National Institutes of Health (NIH) / PMC - Quantification of Galactose-1-Phosphate Uridyltransferase Enzyme Activity by Liquid Chromatography–Tandem Mass Spectrometry. [Link]

• MDPI - Challenges of Spatially Resolved Metabolism in Cancer Research. [Link]

• Agilent Technologies - The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS.[Link]

Sources

• 1. Challenges of Spatially Resolved Metabolism in Cancer Research [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. agilent.com [agilent.com]
• 5. Quantification of Galactose-1-Phosphate Uridyltransferase Enzyme Activity by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving 13C NMR Peak Overlap in Galactose Metabolites

Welcome from the Senior Application Scientist

As a Senior Application Scientist, I frequently consult with drug development professionals and metabolic engineers who are bottlenecked by 13 C NMR spectral crowding. Galactose metabolism—specifically the Leloir pathway—presents a formidable analytical challenge. The pyranose ring carbons (C2–C5) of galactose, galactose-1-phosphate (Gal-1-P), and UDP-galactose all resonate in a frustratingly narrow chemical shift window between 65 and 80 ppm. When utilizing [U- 13 C]galactose tracers for metabolic flux analysis, this overlap is catastrophically compounded by large one-bond 13 C- 13 C scalar couplings ( 1JCC​≈35−45 Hz) that split signals into complex multiplets.

This guide provides field-proven, self-validating methodologies to disentangle these overlapping spectra. We do not just provide steps; we explain the physical causality behind the NMR phenomena so you can adapt these principles to your specific experimental matrix.

Visualizing the Analytical Bottleneck

Fig 1. Leloir pathway of galactose metabolism highlighting critical NMR overlap bottlenecks.

Troubleshooting Guide: Core Resolution Protocols

Issue 1: Severe peak crowding in the 65–80 ppm region (Natural Abundance or 13 C-Enriched)

Mechanistic Causality: 1D 13 C NMR relies solely on the carbon's chemical environment, which is nearly identical across the C2-C5 positions of hexose epimers. By introducing a 2D 1 H- 13 C HSQC-TOCSY experiment, we correlate the 13 C shift with its directly attached proton, and then use isotropic mixing to transfer magnetization throughout the continuous spin system of the sugar ring. Because protons are highly sensitive to their axial/equatorial orientation, spreading the 13 C data into the 1 H dimension resolves accidental 13 C overlaps[1]. For highly complex mixtures, extending this to a 3D 13 C- 1 H HSQC-TOCSY provides unambiguous spin system extraction by separating overlapping 2D planes into a third dimension[2].

Self-Validating Protocol: 2D 1 H- 13 C HSQC-TOCSY Acquisition

• Sample Preparation: Lyophilize the metabolite extract and reconstitute in 99.9% D 2​ O to eliminate the H 2​ O solvent peak, which otherwise obscures the critical anomeric proton region (4.5–5.5 ppm).

• Tuning & Matching: Rigorously tune the 1 H and 13 C channels. Carbohydrate samples often have high ionic strength (especially phosphorylated intermediates like Gal-1-P), which heavily alters probe tuning.

• Pulse Sequence Selection: Select a phase-sensitive HSQC-TOCSY sequence (e.g., hsqcdietgpsisp on Bruker systems).

• TOCSY Mixing Time: Set the DIPSI-2 or FLOPSY-16 mixing time to 60–80 ms. This duration is optimal for transferring magnetization across the entire pyranose ring without excessive relaxation losses.

• Validation Check (The Self-Validating Step): Examine the processed 2D spectrum for the isolated anomeric C1-H1 cross-peak (typically around 90-105 ppm / 4.5-5.5 ppm). This peak serves as your internal anchor. If this peak is missing or fails to show cross-peaks to the C2/H2 position, your TOCSY mixing time is either too short or sample relaxation losses are too high.

Issue 2: Peak splitting from 13 C- 13 C J-coupling in [U- 13 C]galactose tracer experiments

Mechanistic Causality: In uniformly 13 C-labeled samples, adjacent 13 C nuclei couple with each other, splitting singlets into complex multiplets. This drastically reduces resolution and signal-to-noise. A constant-time (CT) evolution period in the indirect dimension allows the J-coupling to evolve for exactly 1/J (or a multiple). At the end of this period, the scalar coupling is refocused, yielding decoupled, singlet-like cross-peaks in the indirect dimension[3].

Self-Validating Protocol: 2D 13 C- 13 C Constant-Time (CT) TOCSY

• Parameter Setup: Set the constant-time delay ( Tc​ ) to approximately 26 ms, which corresponds to 1/JCC​ for typical aliphatic carbohydrate carbons ( JCC​≈38 Hz).

• Mixing Sequence: Utilize FLOPSY-16 for homonuclear isotropic mixing.

• Validation Check (The Self-Validating Step): Extract the 1D projection of the indirect ( 13 C) dimension and overlay it against a standard 1D 13 C spectrum. The collapse of the broad, complex J-coupled multiplets into sharp, defined singlets confirms successful virtual decoupling. If multiplets persist, the Tc​ delay must be recalibrated to match the exact JCC​ of your specific metabolite matrix.

Issue 3: Resolving highly similar stereoisomers ( α vs β anomers) that resist 2D dispersion

Mechanistic Causality: When multidimensional NMR fails to resolve anomeric signals, we must exploit non-covalent interactions. Adding supramolecular shift reagents (like tailor-made amphiphiles or lanthanide chelates) restricts the conformational flexibility of the carbohydrates. This binding induces a differential chemical shift based on the exact 3D geometry of the metabolite, forcefully separating the overlapping anomeric (C1/H1) signals[4].

Self-Validating Protocol: Supramolecular Chemical Shift Reagents

• Reagent Selection: Select an appropriate amphiphilic shift reagent or lanthanide chelate (e.g., Eu(DPM) 3​ ) compatible with your solvent[5].

• Titration: Add the reagent to the NMR tube in sequential 0.1 molar equivalent aliquots.

• Validation Check (The Self-Validating Step): Track the anomeric peaks after each addition. A linear, dose-dependent chemical shift in the anomeric region confirms specific supramolecular complexation. If the peaks broaden significantly without shifting, non-specific aggregation is occurring, and the sample must be diluted.

Quantitative Data Presentation

Table 1: Typical 13 C Chemical Shifts of Galactose Metabolites and Resolution Strategies

Metabolite	Anomeric C1 (ppm)	C2-C5 Ring Carbons (ppm)	C6 (ppm)	Primary Overlap Conflict	Recommended Resolution
α -D-Galactose	93.8	68.0 – 71.0	62.5	β -D-Galactose, Gal-1-P	2D 1 H- 13 C HSQC-TOCSY
β -D-Galactose	97.9	70.0 – 74.0	62.4	α -D-Galactose	2D 1 H- 13 C HSQC-TOCSY
α -D-Gal-1-P	95.5 (d, J=5Hz)	68.5 – 72.0	62.5	UDP-Galactose	pH Titration / 31 P- 13 C HSQC
UDP-Galactose	96.0 (d, J=6Hz)	69.0 – 74.0	62.5	Gal-1-P	3D HSQC-TOCSY
Galactitol	N/A (Linear)	70.5 – 71.5	64.0	Galactose C2-C5	13 C- 13 C CT-TOCSY

Experimental Workflow

Fig 2. Decision matrix for resolving 13C NMR spectral overlap in carbohydrate mixtures.

Frequently Asked Questions (FAQs)

Q: Why do I see unexpected peak shifting for Galactose-1-Phosphate across different biological replicates? A: Gal-1-P and UDP-Gal contain phosphate groups whose protonation state is highly sensitive to pH. A shift in pH by even 0.2 units can cause the C1 and C2 resonances to drift by up to 1 ppm. Solution: Buffer your samples rigorously using 100 mM sodium phosphate buffer (pH 7.0) in D 2​ O. This creates a self-validating system where the chemical shifts remain locked regardless of the extract's native acidity[6].

Q: My transgenic cell line produces galactitol, which lacks an anomeric carbon. How do I resolve it from the galactose C2-C5 envelope? A: Because galactitol is a linear polyol, it lacks the distinct downfield anomeric resonance (90-105 ppm) that we typically use as a starting point for 2D NMR assignments. However, its symmetry simplifies its spin system. Utilize a 13 C- 13 C INADEQUATE experiment if you have[U- 13 C] enrichment; the unique double-quantum chemical shifts of the symmetric galactitol carbons will isolate it from the asymmetric pyranose rings of galactose[7].

Q: Can I use 1D 13 C NMR with selective decoupling to resolve these peaks? A: It is generally insufficient for the Leloir pathway. While the overall spectral dispersion of 13 C is wide (0-220 ppm), the pyranose carbons cluster too tightly. Selective decoupling cannot overcome the fundamental chemical shift equivalence of these structural isomers. You must rely on multidimensional dispersion techniques.

References

• Quantitative Analysis of Metabolic Mixtures by 2D 13C-Constant-Time TOCSY NMR Spectroscopy. Source: nih.gov. 3

• A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. Source: acs.org. 1

• Supramolecular chemical shift reagents inducing conformational transitions: NMR analysis of carbohydrate homooligomer mixtures. Source: core.ac.uk. 4

• Accurate Identification of Unknown and Known Metabolic Mixture Components by Combining 3D NMR with Fourier Transform Ion Cyclotron Resonance Tandem Mass Spectrometry. Source: nih.gov.2

• NMR-Based Stable Isotope Resolved Metabolomics in Systems Biochemistry. Source: nih.gov. 6

• A Three-Dimensional 13C-13C-13C Correlation Experiment for High-Resolution Analysis of Complex Carbohydrates Using Solid-State NMR. Source: nsf.gov. 7

• Utility of Shift Reagents in Nuclear Magnetic Resonance Studies of Polyfunctional Compounds: N- and O-Acetylated Carbohydrates. Source: cdnsciencepub.com. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Accurate Identification of Unknown and Known Metabolic Mixture Components by Combining 3D NMR with Fourier Transform Ion Cyclotron Resonance Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Metabolic Mixtures by 2D 13C-Constant-Time TOCSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. NMR-Based Stable Isotope Resolved Metabolomics in Systems Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. par.nsf.gov [par.nsf.gov]

optimizing DNP polarization levels for D-[6-13C]Galactose

Welcome to the technical support resource for optimizing Dissolution Dynamic Nuclear Polarization (d-DNP) of D-[6-13C]Galactose. As Senior Application Scientists, we have designed this guide to provide both foundational protocols and advanced troubleshooting strategies to help you achieve maximum polarization levels for your metabolic research.

Section 1: Fundamentals of DNP for [6-¹³C]Galactose

Dynamic Nuclear Polarization is a technique that dramatically enhances the NMR signal of target nuclei, such as ¹³C, by transferring the very high polarization of electron spins from a stable radical to the nuclear spins at cryogenic temperatures (~1.2 K) and high magnetic fields (3.35–7 T)[1][2]. For a molecule like D-[6-¹³C]Galactose, which does not form a glass on its own, the composition of the sample is the most critical factor for success. The goal is to create a homogeneous, amorphous glass upon freezing, which allows for efficient polarization transfer from the radical to the galactose molecule[3][4].

Key Components for Success

• The ¹³C-Labeled Substrate: D-[6-¹³C]Galactose. The ¹³C enrichment is crucial as the natural abundance of ¹³C is only 1.1%[5].

• The Polarizing Agent (Radical): A stable source of unpaired electrons. For direct polarization of ¹³C nuclei, trityl radicals (e.g., OX063) are highly effective due to their narrow Electron Paramagnetic Resonance (EPR) spectra[5][6].

• The Glassing Solution: A solvent mixture that prevents crystallization upon freezing. Preventing the formation of ice crystals is paramount, as crystallization causes phase separation, pushing the radical and substrate apart and destroying DNP efficiency[7].

Section 2: Core Experimental Protocol & Workflow

This section provides a detailed, step-by-step methodology for preparing and polarizing a D-[6-¹³C]Galactose sample.

Step-by-Step Sample Preparation

• Prepare Stock Solutions:

  • Radical Stock: Prepare a concentrated stock of OX063 trityl radical in a suitable solvent (e.g., 10x the final desired concentration in DMSO).

  • Galactose Stock: Prepare a concentrated aqueous stock of D-[6-¹³C]Galactose.

  • Glassing Matrix: Prepare the glycerol/water or trehalose/water solvent mixture.

• Formulate the DNP Sample:

  • In a microcentrifuge tube, combine the galactose stock, glassing matrix, and radical stock to achieve the final concentrations outlined in Table 1.

  • Vortex the mixture thoroughly. For viscous solutions, gentle sonication can ensure homogeneity[1].

• Load the Sample Holder:

  • Carefully pipette the final mixture into the DNP sample cup, avoiding bubbles. The exact volume will depend on your polarizer system.

• Initiate Polarization:

  • Insert the sample into the DNP polarizer. The system will cool the sample to its operating temperature (~1.1–1.4 K)[1].

  • Once thermal equilibrium is reached, begin microwave irradiation at a frequency optimized for the trityl radical at your specific magnetic field[8].

  • Monitor the build-up of the solid-state ¹³C polarization over time (typically 1–2 hours)[2].

• Dissolution and Transfer:

  • Once maximum polarization is achieved, rapidly dissolve the frozen sample with a superheated, pressurized buffer (e.g., sterile water or phosphate-buffered saline)[9][10].

  • The hyperpolarized liquid is then rapidly transferred to an NMR spectrometer or injection system for analysis. The signal is transient, lasting for only a few T₁ relaxation periods (typically 3-5 minutes)[2][11].

DNP Workflow Diagram

Caption: The d-DNP experimental workflow from sample preparation to data acquisition.

Table 1: Recommended Sample Formulation for D-[6-¹³C]Galactose

Component	Role	Recommended Concentration/Ratio	Rationale & Key Considerations
D-[6-¹³C]Galactose	Target Substrate	2–5 M	High concentration maximizes the amount of polarized substrate. Solubility can be a limiting factor.
OX063 Trityl Radical	Polarizing Agent	15 mM	Narrow EPR linewidth is optimal for direct ¹³C polarization. Higher concentrations can increase relaxation and are often unnecessary[5][12].
Glycerol-d₈ / D₂O	Glassing Matrix	50:50 (v/v)	Deuterated solvents are often used to reduce proton-driven relaxation pathways, potentially improving polarization efficiency[6].
Water (H₂O)	Solvent	~10% of total volume	A small amount of H₂O can sometimes improve glassing properties compared to pure deuterated solvents.
Gd³⁺ Chelate (Optional)	Relaxation Agent	0.5–1.0 mM	For trityl-based samples, adding a Gd³⁺ complex can dramatically increase ¹³C polarization levels in non-pyruvate substrates like sugars[13].

Section 3: Troubleshooting Guide

This section addresses common issues encountered during DNP experiments in a direct question-and-answer format.

Q1: My final liquid-state polarization is very low or non-existent. What should I check first?

Low polarization is the most common issue. It's essential to determine if the problem lies with the solid-state polarization process or with the dissolution and transfer.

A: First, verify your solid-state ¹³C signal build-up.

• If the solid-state signal is low: The problem is in the core DNP process. See Q2.

• If the solid-state signal is strong, but the liquid-state signal is weak: The problem is likely due to polarization loss during or after dissolution. See Q3.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low ¹³C polarization.

Q2: My solid-state polarization is low. How can I improve it?

A: Low solid-state polarization points to issues with the sample formulation or instrument parameters.

• Poor Glass Formation: Visually inspect your frozen sample pellet after an aborted run. If it is cloudy, white, or cracked, it indicates crystallization.

  • Cause: The solvent ratio is incorrect for your substrate concentration, leading to phase separation[7].

  • Solution: Systematically vary the glycerol/water or trehalose/water ratio. Ensure all components are fully dissolved and homogeneously mixed before freezing. Sonication can help overcome the high viscosity of glycerol mixtures[1].

• Incorrect Microwave Parameters: The DNP process is highly dependent on irradiating the sample with the correct microwave frequency and power[14].

  • Cause: The optimal microwave frequency may have drifted, or the power is insufficient to saturate the electron spins.

  • Solution: Perform a microwave sweep experiment. This involves measuring the DNP enhancement at a series of microwave frequencies across the EPR spectrum of the trityl radical to find the maximum[8][15]. Once the optimal frequency is found, perform a power sweep to ensure you are using sufficient, but not excessive, power[8].

• Radical Degradation: Trityl radicals are generally stable but can degrade over time, especially if not stored properly.

  • Cause: Improper storage (exposure to light or air) or repeated freeze-thaw cycles of the stock solution.

  • Solution: Use a fresh batch of radical or prepare a new stock solution. Store radical stocks in the dark at -20°C or below.

• Sub-optimal Formulation:

  • Solution: For challenging substrates like galactose, consider adding 0.5-1.0 mM of a gadolinium chelate (e.g., Gd-DOTA) to your sample. This has been shown to significantly boost ¹³C polarization for non-pyruvate molecules polarized with trityl radicals at fields of 5T and above[13].

Q3: My solid-state polarization is high, but the signal is gone by the time I acquire data. Why?

A: This indicates rapid T₁ relaxation in the liquid state. The hyperpolarized state is decaying before you can measure it.

• Residual Radical: The most common cause of rapid liquid-state relaxation is the presence of the paramagnetic polarizing agent in the final solution[10].

  • Cause: Ineffective filtration during the dissolution process.

  • Solution: Ensure your system's radical filtration is working correctly. For many systems using trityl, the radical is precipitated in the acidic raw sample and physically filtered during dissolution[12]. Check that the filter is not clogged or compromised.

• Paramagnetic Contaminants: Trace amounts of metal ions in your sample or dissolution buffer can be potent relaxation agents.

  • Cause: Contamination from glassware, water source, or reagents.

  • Solution: Use high-purity water and reagents. Prepare the dissolution buffer with a chelating agent like EDTA (e.g., 0.1 mM) to sequester any stray paramagnetic ions.

• Long Transfer Time: The clock is always ticking. Every second between dissolution and data acquisition is a loss of signal.

  • Cause: Sub-optimal dissolution parameters (e.g., low buffer pressure/volume) leading to slow sample transfer.

  • Solution: Optimize your dissolution method to ensure the sample is transferred from the polarizer to the detection coil as rapidly as possible, ideally in under 5 seconds[10].

Section 4: Frequently Asked Questions (FAQs)

Q: Why use a trityl radical like OX063 instead of TEMPO? A: The choice depends on the polarization strategy. Trityl radicals have a narrow EPR linewidth, making them ideal for directly polarizing ¹³C nuclei via the Solid Effect or Cross Effect DNP mechanisms[6][16][17]. Nitroxide radicals like TEMPOL have a much broader EPR line and are more efficient at polarizing ¹H. This is useful for a cross-polarization (CP) strategy, where polarization is first built up on protons and then transferred to ¹³C[1][18]. For a simple, directly labeled molecule like [6-¹³C]Galactose, the direct trityl pathway is often more straightforward and efficient.

Q: Can I use glycerol from a standard lab bottle? Why is deuterated glycerol often mentioned? A: While standard glycerol can work, using deuterated glycerol (glycerol-d₈) and deuterated water (D₂O) is a common strategy to improve performance. The abundant protons in standard glycerol and water create a large "proton spin reservoir" that can be a source of relaxation and interfere with the direct ¹³C polarization pathway[19]. Replacing protons with deuterons, which have a much smaller magnetic moment, can minimize these parasitic relaxation pathways and may lead to higher final ¹³C polarization levels.

Q: I've heard about using other glassing agents like trehalose. What is the advantage? A: Trehalose is a disaccharide that is an excellent glass-forming agent and is metabolically inert in most in vivo applications (unlike glycerol, which can be metabolized)[4]. Research has shown that a ~15-20 wt% trehalose solution can produce glasses that polarize more rapidly than standard glycerol formulations and achieve similar polarization levels[7][20]. This makes it an attractive alternative if there are concerns about the biological effects of the glassing agent itself in your experiment[4].

Q: How long should I polarize my sample? A: The polarization process follows an exponential build-up curve. You should polarize for at least 3-4 times the measured solid-state polarization build-up time constant (T_build-up) to reach >95% of the maximum possible polarization. For most ¹³C samples with trityl radicals, this typically takes 60 to 120 minutes[2]. Continuing to polarize beyond 5x T_build-up yields diminishing returns.

References

• Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• ¹³C Dynamic Nuclear Polarization Using Derivatives of TEMPO Free Radical | Request PDF. (2017, July 8). Retrieved March 7, 2024, from [Link]

• MRI Capabilities & Techniques: Dissolution Dynamic Nuclear Polarization - MagLab. (2025, December 3). Retrieved March 7, 2024, from [Link]

• (PDF) Trehalose as an alternative to glycerol as a glassing agent for in vivo DNP MRI. (2020, July 24). Retrieved March 7, 2024, from [Link]

• Practical Dissolution Dynamic Nuclear Polarization - University of Liverpool Repository. (2021, March 17). Retrieved March 7, 2024, from [Link]

• Effect of 13C enrichment in the glassing matrix on dynamic nuclear polarization of [1-13C]pyruvate - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• Microwave frequency modulation to enhance Dissolution Dynamic Nuclear Polarization - ResearchGate. (2014, April 18). Retrieved March 7, 2024, from [Link]

• Trehalose as an alternative to glycerol as a glassing agent for in vivo DNP MRI - PMC - NIH. (n.d.). Retrieved March 7, 2024, from [Link]

• Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples - ResearchGate. (2022, September 29). Retrieved March 7, 2024, from [Link]

• Hyperpolarization via dissolution dynamic nuclear polarization: new technological and methodological advances - DTU Research Database. (n.d.). Retrieved March 7, 2024, from [Link]

• Technologies and Strategies for Metabolic and Molecular Imaging With Hyperpolarized MRI. (2026). Journal of Magnetic Resonance Imaging, 63(2), 310. Retrieved March 7, 2024, from [Link]

• Trehalose as an alternative to glycerol as a glassing agent for in vivo DNP MRI - PubMed. (2021, January 15). Retrieved March 7, 2024, from [Link]

• How to improve the efficiency of a traditional dissolution dynamic nuclear polarization (dDNP) apparatus - Infoscience. (2022, March 16). Retrieved March 7, 2024, from [Link]

• Chemistry and biochemistry of 13C hyperpolarized magnetic resonance using dynamic nuclear polarization - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• High-Field 13C DNP with a Radical Mixture - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• Introduction to dissolution DNP: Overview, instrumentation, and human applications. (2021, December 14). Retrieved March 7, 2024, from [Link]

• HyperMaple: Maple Syrup as a Glassing Agent for DNP Sample Preparation - ISMRM. (n.d.). Retrieved March 7, 2024, from [Link]

• The 13C solid DNP mechanisms with perchlorotriphenylmethyl radicals – the role of 35,37Cl - Physical Chemistry Chemical Physics (RSC Publishing). (n.d.). Retrieved March 7, 2024, from [Link]

• The 13C Solid DNP Mechanisms with Perchlorotriphenylmethyl Radicals – the Role of 35,37Cl - ResearchGate. (2016, May 16). Retrieved March 7, 2024, from [Link]

• Hyperpolarized 13C NMR Reveals Pathway Regulation in Lactococcus lactis and Metabolic Similarities and Differences Across the Tree of Life - PMC. (2024, August 30). Retrieved March 7, 2024, from [Link]

• Sample preparation strategies dnp experiments - Bruker. (n.d.). Retrieved March 7, 2024, from [Link]

• Examples of 13 C T 1 Relaxation Times Measured Us- ing Hyperpolarized Compounds … - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

• Retaining Polarization by exploiting reduced T1 relaxation of hyperpolarized spins at low field in solution - ISMRM. (n.d.). Retrieved March 7, 2024, from [Link]

• High-Field 13C Dynamic Nuclear Polarization with a Radical Mixture. (2013, February 4). Retrieved March 7, 2024, from [Link]

• Molecular Rationale for Improved Dynamic Nuclear Polarization of Biomembranes - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• Fine optimization of a dissolution-DNP experimental setting for 13C NMR of metabolic samples. (n.d.). Retrieved March 7, 2024, from [Link]

• Paramagnetic Agents for SE DNP: Synthesis and ESR Characterization of New Lipophilic Derivatives of Finland Trityl - MDPI. (2025, November 19). Retrieved March 7, 2024, from [Link]

• Optimization and prediction of the electron–nuclear dipolar and scalar interaction in 1H and 13C liquid state dynamic nuclear polarization - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

• Optimization of 13 C polarization transfer. DNP-enhanced, solid state... - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

• Measuring glucose cerebral metabolism in the healthy mouse using hyperpolarized C - DTU Inside. (n.d.). Retrieved March 7, 2024, from [Link]

• Influence of 13C Isotopic Labeling Location on Dynamic Nuclear Polarization of Acetate. (n.d.). Retrieved March 7, 2024, from [Link]

• Slowing T1 relaxation of hyperpolarized [2-13C]pyruvate with deuterium enrichment - ISMRM. (n.d.). Retrieved March 7, 2024, from [Link]

• Gadolinium Effect at High-Magnetic-Field DNP: 70% 13C Polarization of [U-13C] Glucose Using Trityl - ACS Publications. (2019, June 3). Retrieved March 7, 2024, from [Link]

• Fine optimization of a dissolution-DNP experimental setting for 13C NMR of metabolic samples. (n.d.). Retrieved March 7, 2024, from [Link]

Sources

• 1. Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MRI Capabilities & Techniques: Dissolution Dynamic Nuclear Polarization - MagLab [nationalmaglab.org]
• 3. Effect of 13C enrichment in the glassing matrix on dynamic nuclear polarization of [1-13C]pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trehalose as an alternative to glycerol as a glassing agent for in vivo DNP MRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemistry and biochemistry of 13C hyperpolarized magnetic resonance using dynamic nuclear polarization - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pubs.acs.org [pubs.acs.org]
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• 20. researchgate.net [researchgate.net]

Technical Support Center: 13C-Galactose Isotope Tracing &amp; Natural Abundance Correction

Welcome to the Isotope Tracing Support Center. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with stable isotope tracing using 13C-galactose.

When tracking galactose metabolism through the Leloir pathway and downstream carbohydrate networks, researchers rely on mass spectrometry to measure Mass Isotopomer Distributions (MIDs). However, naturally occurring heavy isotopes (e.g., 1.07% 13 C, 0.20% 18 O) artificially inflate heavier mass channels. Isotope Natural Abundance Correction (INAC) is the mathematical deconvolution required to isolate the true biological incorporation of your 13 C-galactose tracer from this background noise.

Below, you will find a comprehensive workflow, troubleshooting guides, and standard operating procedures to ensure absolute scientific integrity in your metabolic flux analyses.

Computational & Experimental Workflow

13C-Galactose metabolic tracing and INAC computational workflow.

Part 1: Core Concepts & FAQs

Q: Why is natural abundance correction strictly required for 13C-galactose studies? A: Galactose is rapidly converted into large nucleotide sugars like UDP-galactose ( C15​H24​N2​O17​P2​ ). Because this molecule contains 15 carbon atoms, the probability of it naturally containing at least one 13 C atom is approximately 16% ( 15×1.07% ). Without INAC, your baseline M+1 peak will appear artificially high, leading to severe miscalculations of metabolic flux. INAC mathematically removes this background to reveal the true biological tracer incorporation[1].

Q: How does mass spectrometer resolution dictate my choice of INAC software? A: This is the most critical analytical distinction in modern metabolomics. Low-resolution instruments (e.g., single quadrupoles) cannot distinguish between the mass defect of a 13 C isotope (+3.35 mDa) and a 15 N isotope (+0.11 mDa); both simply add ~1 Da to the nominal mass. High-resolution mass spectrometry (HRMS) instruments like Orbitraps or FT-ICR can resolve these distinct isotopologues. If you apply a standard low-resolution correction matrix to HRMS data, the algorithm will subtract the 15 N natural abundance from your 13 C tracer channel, leading to overcorrection . You must use resolution-aware algorithms like or [1, 2].

Part 2: Troubleshooting Guide

Issue 1: Negative Fractional Enrichments After INAC Processing

Symptoms: After running your raw MIDs through an INAC script, the M+0 or M+1 fractions drop below zero. Causality & Fix: Negative fractions are the hallmark of overcorrection. This occurs for two primary reasons:

• Resolution Mismatch: You are using a low-resolution correction matrix on HRMS data. Fix: Switch to AccuCor or IsoCor v2 and explicitly define your instrument's resolving power (e.g., 140,000 at m/z 200) [2].

• Incorrect Chemical Formula (Derivatization): If you are using GC-MS, metabolites are often derivatized (e.g., TMS or TBDMS). TMS adds silicon atoms, and naturally occurring 29 Si and 30 Si have high abundances. If you input the formula for native galactose instead of the derivatized molecule, the algorithm fails to subtract the heavy silicon isotopes, skewing the entire matrix. Fix: Always input the exact chemical formula of the detected ion, including all derivatization adducts.

Issue 2: Inaccurate MIDs in Dual-Isotope Tracing

Symptoms: You are tracing metabolic cross-feeding using both 13 C-galactose and 15 N-glutamine [4], but the corrected MIDs do not sum to 1.0, or the variance between biological replicates is unacceptably high. Causality & Fix: Standard INAC tools assume a single tracer element. When two tracers are utilized, the combinatorial probabilities of natural isotopes from both tracer backbones interact, invalidating single-element matrices. Fix: You must utilize an algorithm specifically engineered for dual-isotope correction, such as AccuCor2 , which constructs a joint C/N correction matrix to accurately deconvolute multi-element labeling [3].

Issue 3: Low Tracer Incorporation in Downstream Glycolytic Intermediates

Symptoms: The corrected fractional enrichment of 13 C in lactate or TCA cycle intermediates remains near zero despite confirming 13 C-galactose in the media. Causality & Fix: Galactose entry into glycolysis via the Leloir pathway is kinetically much slower than glucose entry. Furthermore, if the culture media contains residual unlabeled glucose, cells will preferentially utilize glucose due to hexokinase's higher affinity for it. Fix: Ensure the culture media is strictly glucose-depleted. Additionally, extend the isotope tracing window (e.g., 24–48 hours) to allow the slower Leloir pathway to reach an isotopic steady state.

Part 3: Step-by-Step Experimental SOP

Step 1: Isotope Labeling

• Prepare glucose-free culture media supplemented with 10% dialyzed FBS (to remove trace unlabeled sugars).

• Add uniformly labeled D-[U- 13C6​ ] galactose to the desired physiological concentration (e.g., 10 mM).

• Incubate cells for the predetermined tracing window (typically 12-48 hours for steady-state labeling).

Step 2: Quenching and Metabolite Extraction

Causality Note: Rapid quenching is required because energy metabolites (ATP, UDP-Galactose) have turnover rates on the order of seconds.

• Aspirate media and rapidly wash cells with ice-cold PBS.

• Immediately add liquid nitrogen-chilled extraction buffer (e.g., 80:20 Methanol:Water).

• Scrape cells, transfer to microcentrifuge tubes, and vortex for 10 minutes at 4°C.

• Centrifuge at 16,000 x g for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC-MS vials.

Step 3: HRMS Data Acquisition

• Analyze samples using a high-resolution instrument (e.g., Thermo Q-Exactive Orbitrap) coupled to HILIC chromatography to retain polar carbohydrate intermediates.

• Acquire data in full scan mode with a minimum resolution of 70,000 (at m/z 200) to ensure baseline separation of 13 C and 15 N isotopologues.

Step 4: Data Extraction and INAC

• Extract raw peak areas for all isotopologues (M+0 to M+n) using software like El-MAVEN or Skyline.

• Format the data into a .csv matrix containing Compound Name, Formula, and raw intensities.

• Process the matrix through AccuCor (for R users) or IsoCor (for Python/GUI users), specifying the tracer isotope ( 13 C) and the instrument resolution.

• Export the corrected fractional enrichments for downstream Metabolic Flux Analysis (MFA).

Part 4: Quantitative Data Summaries

To illustrate the necessity of INAC, the tables below summarize the natural abundance of common elements and their theoretical impact on a key Leloir pathway intermediate.

Table 1: Natural Isotope Abundances & Mass Defects in Metabolomics

Element	Light Isotope	Heavy Isotope	Natural Abundance (%)	Mass Defect (mDa)
Carbon	12 C	13 C	1.07%	+3.35
Nitrogen	14 N	15 N	0.36%	+0.11
Oxygen	16 O	18 O	0.20%	-0.84
Hydrogen	1 H	2 H	0.011%	+6.28

Table 2: Impact of Natural Abundance on UDP-Galactose ( C15​H24​N2​O17​P2​ ) Assuming a completely unlabeled biological sample (0% tracer).

Isotopologue	Raw Measured MID (Pre-INAC)	Corrected MID (Post-INAC)	Primary Contributor to Raw Signal
M+0	~81.2%	100.0%	Monoisotopic mass
M+1	~16.5%	0.0%	Natural 13 C (15 carbons × 1.07%)
M+2	~2.1%	0.0%	Natural 18 O and 13C2​
M+3	~0.2%	0.0%	Combinatorial heavy isotopes

Note: Without INAC, a researcher might falsely conclude that 18.8% of the UDP-Galactose pool incorporated the 13 C-galactose tracer, completely invalidating the flux analysis.

Part 5: References

• Metabolite Spectral Accuracy on Orbitraps and Isotope Natural Abundance Correction Source: National Institutes of Health (NIH) / PubMed Central URL:[Link] [1]

• IsoCor: isotope correction for high-resolution MS labeling experiments Source: Bioinformatics (Oxford Academic) URL:[Link] [2]

• AccuCor2 Isotope Natural Abundance Correction for Dual-Isotope Tracer Experiments Source: ChemRxiv URL:[Link] [3]

• Unravelling metabolic cross-feeding in a yeast–bacteria community using 13C-galactose Source: Molecular Systems Biology (EMBO Press) URL:[Link] [4]

overcoming solubility issues with derivatized 13C galactose

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter a frustrating paradox when working with derivatized 13 C-galactose: the very modifications designed to make the molecule useful often render it insoluble in the required working buffers.

Isotope tracing, metabolic flux analysis, and proteomics often rely on 13 C-galactose to map metabolic cross-feeding[1]. However, native galactose is highly polar. When we derivatize it—for example, by peracetylation to enhance cellular uptake, or by conjugating it to lipoic acid for biosensor immobilization[2]—we fundamentally alter its thermodynamic interactions with solvents. Masking the hydroxyl groups removes the molecule's hydrogen-bond donating capacity, drastically reducing aqueous solubility[3].

This guide provides self-validating protocols, mechanistic explanations, and structural workflows to help you troubleshoot these solubility challenges.

Solubilization Decision Matrix

Decision matrix for solubilizing derivatized 13C-galactose based on polarity.

Frequently Asked Questions (FAQs)

Q1: Why does my 1,2,3,4,6-penta-O-acetyl- 13 C-galactose precipitate immediately upon addition to aqueous cell culture media? Causality & Solution: Peracetylation replaces the hydrophilic hydroxyl groups with hydrophobic acetyl esters. This eliminates the molecule's ability to act as a hydrogen bond donor, increasing the lattice energy required to break solute-solute interactions in water[3]. To overcome this, you must use a co-solvent system. Dissolve the derivative first in a high-dielectric, aprotic solvent like DMSO, then introduce it dropwise into pre-warmed aqueous media under vigorous vortexing. For sensitive cell lines where DMSO toxicity is a concern, complexation with β -cyclodextrin is recommended to shield the hydrophobic acetyl groups within the cyclodextrin cavity.

Q2: I am using lipoic acid-derivatized 13 C-galactose for a gold-surface biosensor. How do I prevent it from aggregating in the spotting buffer? Causality & Solution: Lipoic acid conjugates contain a hydrophobic cyclic disulfide and an aliphatic chain, which drive micellization and non-specific aggregation in purely aqueous buffers[2]. To maintain monomeric dispersion, incorporate an oligoethylene glycol (OEG) spacer or a non-ionic surfactant into your buffer. OEG chains enhance aqueous solubility by providing a hydration shell around the hydrophobic core[2]. Alternatively, melamine-cored glucosides can be utilized as stabilizing amphiphiles to maintain detergent-like solubility without denaturing biological targets[4].

Q3: Can I use Natural Deep Eutectic Solvents (NADES) to solubilize and extract 13 C-galactose derivatives? Causality & Solution: Yes. NADES, formed by complexing a hydrogen bond acceptor (like choline chloride) with a hydrogen bond donor (like glycerol or ethylene glycol), are excellent for solubilizing low molecular weight carbohydrates and their mildly hydrophobic derivatives[5]. They provide a highly tunable solvation environment that bridges the polarity gap between purely aqueous and purely organic solvents.

Quantitative Data: Solubility Profiles

To assist in experimental planning, the following table summarizes the solubility limits and recommended solvent systems for common 13 C-galactose derivatives.

Derivative Type	Primary Challenge	Recommended Solvent System	Max Soluble Concentration	Primary Application
Peracetylated 13 C-Galactose	Highly hydrophobic	DMSO / Cell Media (1:99 v/v)	~1-5 mM (in final media)	Metabolic flux tracing
Lipoic Acid- 13 C-Galactose	Amphiphilic aggregation	Aqueous buffer + 5% OEG	~10-20 mM	Biosensor functionalization
13 C-Galactose-1-Phosphate	Insoluble in organics	Water / NADES (ChCl:Gly)	>500 mM	Enzymatic assays
Fluorinated 13 C-Galactose	Highly lipophilic	Methanol / Water (50:50 v/v)	~50 mM	Mechanism-based inhibition

Troubleshooting Guide: Self-Validating Protocols

Protocol 1: Solubilization of Peracetylated 13 C-Galactose for In Vitro Metabolic Labeling

Causality Focus: Slow dilution prevents localized supersaturation, which causes irreversible nucleation and precipitation of the hydrophobic sugar[3].

• Stock Preparation: Weigh out 10 mg of peracetylated 13 C-galactose. Dissolve in 100 μ L of anhydrous DMSO to create a concentrated stock.

  • Validation Checkpoint: The solution must be completely optically clear. Any turbidity indicates moisture in the DMSO causing premature precipitation. If turbid, discard and use a fresh, sealed ampoule of anhydrous DMSO.

• Carrier Complexation (For sensitive cells): Add the DMSO stock to a 10 mM solution of β -cyclodextrin in PBS at 37°C. Stir at 500 rpm for 30 minutes.

• Media Integration: Pre-warm the target cell culture media to 37°C. While vortexing the media, add the DMSO/sugar stock dropwise (1 μ L per second). Do not exceed a final DMSO concentration of 0.1% v/v.

• Filtration: Pass the final solution through a 0.22 μ m PTFE syringe filter.

  • Validation Checkpoint: Measure the absorbance of the filtrate at 600 nm. An OD600​>0.01 indicates micro-precipitates; if observed, repeat the process with a slower addition rate or increase the cyclodextrin ratio.

Protocol 2: Preparation of NADES for Enhanced Solvation of Amphiphilic Conjugates

Causality Focus: NADES rely on a strict molar ratio to maintain the eutectic depression. Deviating from this ratio collapses the hydrogen-bonded solvent network, resulting in the precipitation of the solute[5].

• Component Mixing: Combine Choline Chloride (HBA) and Glycerol (HBD) in a strict 1:2 molar ratio in a sealed glass vial.

• Thermal Complexation: Heat the mixture to 80°C under constant magnetic stirring for 60 minutes until a homogenous, transparent liquid is formed.

• Hydration: Add 10% (v/v) ultrapure water to decrease the viscosity of the NADES, which facilitates the dissolution of the derivatized 13 C-galactose[5].

• Solubilization: Introduce the galactose derivative and sonicate for 15 minutes at 45°C.

  • Validation Checkpoint: The solution should remain stable and clear upon cooling to room temperature (25°C). If crystallization occurs, the HBA:HBD network has been disrupted by excess ambient moisture.

NADES formation and solvation mechanism for derivatized 13C-galactose.

References

• Unravelling metabolic cross-feeding in a yeast– bacteria community using: C incorporation analysis in co-cultures by proteomics.Molecular Systems Biology.
• Lipoic Acid Glyco-Conjugates, a New Class of Agents for Controlling Nonspecific Adsorption of Blood Serum at Bio-interfaces for Biosensor and Biomedical Applications.National Institutes of Health (NIH) / PMC.
• Alcoholysis of peracetylated substrates using P. stutzeri lipase.RSC Advances.
• Natural Deep Eutectic Solvents for Solubility and Selective Fractionation of Bioactive Low Molecular Weight Carbohydrates.National Institutes of Health (NIH) / PMC.
• Melamine-cored glucosides for membrane protein solubilization and stabilization: importance of water-mediated intermolecular hydrogen bonding in detergent performance.RSC Publishing.

Sources

• 1. d-nb.info [d-nb.info]
• 2. Lipoic Acid Glyco-Conjugates, a New Class of Agents for Controlling Nonspecific Adsorption of Blood Serum at Bio-interfaces for Biosensor and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Melamine-cored glucosides for membrane protein solubilization and stabilization: importance of water-mediated intermolecular hydrogen bonding in deter ... - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03543C [pubs.rsc.org]
• 5. Natural Deep Eutectic Solvents for Solubility and Selective Fractionation of Bioactive Low Molecular Weight Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

D-[6-13C]Galactose vs. D-[1-13C]Galactose for Pyruvate Labeling: A Publish Comparison Guide

In the field of 13C-Metabolic Flux Analysis (13C-MFA), stable isotope tracing is the definitive standard for mapping intracellular pathway dynamics. While uniformly labeled 13C-glucose is ubiquitous in general metabolic profiling, it often masks mitochondrial liabilities in cultured cells due to the Crabtree/Warburg effect—a phenomenon where cells rely heavily on aerobic glycolysis for ATP, thereby suppressing mitochondrial oxidative phosphorylation (OXPHOS).

To circumvent this, researchers utilize "galactose adaptation." Substituting glucose with galactose forces cells to rely on mitochondrial OXPHOS. When this metabolic environmental shift is paired with positional 13C-labeling—specifically comparing D-[1-13C]Galactose and D-[6-13C]Galactose —investigators can precisely decouple glycolytic flux from the Oxidative Pentose Phosphate Pathway (oxPPP) under conditions of high mitochondrial demand.

Mechanistic Grounding: Causality Behind the Tracers

Bypassing the Crabtree Effect

Galactose enters central carbon metabolism via the Leloir pathway, undergoing a multi-step conversion to Glucose-6-Phosphate (G6P). Because the kinetics of the Leloir pathway are significantly slower than the direct hexokinase-mediated phosphorylation of glucose, the glycolytic production of pyruvate from galactose yields ATP at a rate insufficient to sustain cellular energy demands. This kinetic bottleneck forces cells to upregulate mitochondrial OXPHOS to survive, making galactose media an essential tool for unmasking mitochondrial dysfunction and drug toxicities .

The Isotopic Divergence: C1 vs. C6 Fates

Once galactose is converted to G6P, the carbon skeleton faces a critical metabolic bifurcation. The choice between D-[1-13C] and D-[6-13C] isotopomers exploits the distinct enzymatic handling of the C1 and C6 positions:

• Glycolysis: Aldolase cleaves the hexose ring such that both the C1 and C6 carbons converge to become the C3 (methyl) carbon of pyruvate. Thus, strict glycolysis yields [3-13C]pyruvate (an M+1 mass shift) from both tracers.

• Oxidative Pentose Phosphate Pathway (oxPPP): Here, the isotopic fates diverge. The C1 carbon is oxidatively decarboxylated by 6-phosphogluconate dehydrogenase and permanently lost as 13CO2. Conversely, the C6 carbon is retained in the resulting pentose phosphate pool (as [5-13C]Ribulose-5-Phosphate) and can recycle through the non-oxidative PPP to eventually label pyruvate .

By comparing the M+1 enrichment of pyruvate (or its stable surrogate, lactate) between parallel cultures fed with these two tracers, researchers can mathematically isolate the oxPPP flux.

Comparative Data & Performance Metrics

The following table summarizes the metabolic fates and analytical utility of the two positional isotopomers.

Feature	D-[1-13C]Galactose	D-[6-13C]Galactose
Primary Glycolytic Fate	[3-13C]Pyruvate (M+1)	[3-13C]Pyruvate (M+1)
Primary oxPPP Fate	13CO2 (Label Lost) + Unlabeled Pyruvate	[5-13C]Ru5P → 13C-Pyruvate (M+1)
Signal Interpretation	Represents purely Glycolytic flux	Represents Glycolytic + oxPPP flux
Crabtree Bypass Efficiency	High (Forces OXPHOS reliance)	High (Forces OXPHOS reliance)
Analytical Role	Baseline comparator (Numerator)	Total flux denominator
Cost Profile	Standard (Easier C1 synthesis)	Premium (Complex C6 targeted synthesis)

Experimental Workflow: A Self-Validating Protocol

To ensure data trustworthiness, this protocol utilizes a parallel-arm design. This approach acts as a self-validating system : by calculating the ratio of M+1 Pyruvate from the two parallel arms, the assay inherently normalizes for variations in metabolite extraction efficiency, MS ionization suppression, and baseline Leloir pathway flux.

Step 1: Galactose Adaptation (Weaning Phase)

Causality: Abruptly switching highly glycolytic cells to galactose can induce massive apoptosis. A weaning phase ensures metabolic reprogramming without cytotoxic shock.

• Culture cells in standard DMEM (25 mM Glucose) until 60% confluent.

• Wash cells twice with PBS to remove residual glucose.

• Transition cells into adaptation media (10 mM Glucose + 10 mM Unlabeled Galactose) for 24 hours.

• Switch to 100% Galactose media (10 mM Unlabeled Galactose, no glucose) for an additional 48 hours to fully engage mitochondrial OXPHOS.

Step 2: Parallel Isotope Labeling

• Seed the adapted cells into three parallel biological cohorts (6-well plates, 106 cells/well).

• Wash wells with PBS and introduce the tracing media:

  • Arm A: 10 mM D-[1-13C]Galactose

  • Arm B: 10 mM D-[6-13C]Galactose

  • Arm C (Validation Control): 10 mM D-[U-13C]Galactose (Used to verify total Leloir pathway capacity via M+3 Pyruvate generation).

• Incubate for 12–24 hours to achieve isotopic steady-state in the glycolytic/PPP intermediate pools.

Step 3: Quenching and Extraction

Causality: Pyruvate turns over in milliseconds. Rapid quenching is mandatory to freeze the metabolic snapshot.

• Aspirate media and immediately submerge the plate in liquid nitrogen for 10 seconds.

• Add 1 mL of pre-chilled (-80°C) 80% Methanol/20% Water to each well.

• Scrape cells, transfer to microcentrifuge tubes, and vortex for 10 minutes at 4°C.

• Centrifuge at 16,000 x g for 15 minutes. Extract the supernatant and dry under a nitrogen stream or vacuum centrifuge.

Step 4: LC-MS/GC-MS Analysis & Data Correction

• Derivatize the dried extracts (if using GC-MS) or reconstitute in LC-MS mobile phase.

• Quantify the Mass Isotopomer Distribution (MID) for Pyruvate (and Lactate).

• Crucial Step: Apply natural abundance correction matrices to remove background 13C signals (1.1% natural occurrence) from the M+1 peaks.

Step 5: Fractional Flux Calculation

Calculate the relative oxPPP flux using the corrected M+1 fractions from Arms A and B:

Relative oxPPP Flux=1−(M+1 Pyruvate from [6-13C]GalactoseM+1 Pyruvate from [1-13C]Galactose​)

Validation Check: If oxPPP flux is 0%, the ratio is 1 (both tracers yield identical M+1). If oxPPP flux is high, the C1 label is lost as CO2, dropping the numerator and driving the calculated oxPPP percentage upward.

Pathway Visualization

Caption: Divergence of[1-13C] and [6-13C]Galactose via Glycolysis vs. Pentose Phosphate Pathway.

References

• Aguer, C., et al. (2011). "Galactose Enhances Oxidative Metabolism and Reveals Mitochondrial Dysfunction in Human Primary Muscle Cells." PLOS One. URL:[Link]

• Marroquin, L. D., et al. (2007). "Circumventing the Crabtree Effect: Replacing Media Glucose with Galactose Increases Susceptibility of HepG2 Cells to Mitochondrial Toxicants." Toxicological Sciences. URL:[Link]

• Lee, W. N., et al. (1998). "Mass isotopomer study of the nonoxidative pathways of the pentose cycle with[1,2-13C2]glucose." American Journal of Physiology-Endocrinology and Metabolism. URL:[Link]

Introduction: The Analytical Challenge of Galactose Metabolism

Cross-Validation of 13C NMR and LC-MS for Galactose Flux Analysis: A Comprehensive Guide

Galactose metabolism, primarily routed through the highly conserved Leloir pathway, plays a critical role in cellular bioenergetics, glycosylation, and disease pathology (such as classical galactosemia and glioblastoma metabolic remodeling)[1][2]. Quantifying the exact metabolic flux of galactose into glycolysis and the pentose phosphate pathway (PPP) requires robust analytical frameworks.

13C-Metabolic Flux Analysis (13C-MFA) is the gold standard for quantifying these intracellular fluxes[3][4]. However, tracking a 13C-galactose tracer through complex, reversible biochemical networks presents a unique challenge: distinguishing between mass shifts and exact carbon positions. To build a highly accurate, self-validating flux model, researchers must cross-validate data using two orthogonal analytical platforms: Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy [5][6].

This guide objectively compares these two modalities and provides a field-proven methodology for their integrated use in galactose flux analysis.

Pathway Visualization: The Leloir Network

To understand the necessity of cross-validation, we must first map the carbon transitions. Galactose is converted into glucose-6-phosphate (Glc-6-P) via a series of intermediates, including the crucial UDP-sugar pool.

Diagram 1: The Leloir Pathway mapping galactose carbon flux into central metabolism.

Objective Comparison: LC-MS vs. 13C NMR

As a Senior Application Scientist, I frequently observe researchers relying solely on LC-MS due to its accessibility and throughput. However, LC-MS and NMR measure fundamentally different properties of the isotopomer pool[5][7].

• Causality of LC-MS Limitations: LC-MS measures Mass Isotopomer Distributions (MIDs)—also known as isotopologues. If a cell metabolizes[1-13C]galactose, LC-MS easily detects the M+1 mass shift in Glc-6-P. However, it cannot inherently determine whether that 13C atom resides at the C1, C2, or C6 position without complex MS/MS fragmentation, which is often ambiguous for structural isomers like sugar phosphates[5][7].

• Causality of NMR Superiority in Positional Data: NMR spectroscopy detects the specific local magnetic environment of a 13C nucleus. It acts as the definitive ground truth for positional labeling (isotopomers), proving exactly where the carbon backbone was cleaved or rearranged[6][8]. However, its low sensitivity limits the detection of trace intermediates like UDP-Galactose.

Table 1: Performance Comparison for Galactose Flux

Parameter	LC-MS/MS	13C NMR	Cross-Validation Synergy
Primary Output	Mass Isotopomer Distributions (MIDs)	Positional Isotopomers	Complete flux map resolution
Sensitivity	High (Femtomole to Picomole range)	Low (Micromole to Millimole range)	LC-MS detects trace UDP-sugars; NMR maps abundant end-products
Positional Info	Poor (Requires extensive MS/MS)	Excellent (Direct chemical shift mapping)	NMR resolves LC-MS mass ambiguity
Sample Prep	Destructive (Ionization)	Non-destructive (Sample recoverable)	Allows sequential analysis of the same extract
Throughput	High (Minutes per sample)	Low (Hours per sample)	LC-MS screens cohorts; NMR validates key phenotypes

The Self-Validating Experimental Protocol

To achieve scientific integrity in 13C-MFA, the experimental design must be a self-validating loop. By splitting a single biological extract, we ensure that the high-sensitivity MID data from LC-MS perfectly aligns with the positional ground truth from NMR[5][7].

Step-by-Step Methodology

Step 1: Isotope Labeling & Steady-State Culture

• Cultivate the target cells (e.g., glioblastoma cells or yeast) in media where the sole carbohydrate source is 10 mM [1-13C]Galactose.

• Maintain culture for 5-7 doubling times to ensure both metabolic and isotopic steady states are achieved[3][9].

Step 2: Rapid Quenching & Parallel Extraction Causality: Metabolism must be arrested in sub-seconds to prevent the rapid turnover of UDP-sugars and hexose-phosphates.

• Quench cells using pre-chilled (-80°C) 80% methanol/20% water.

• Scrape cells, lyse via sonication (4°C), and centrifuge at 15,000 x g to pellet proteins/debris.

• Lyophilize the metabolite-rich supernatant.

• The Split: Reconstitute the dried pellet. Allocate 10% of the volume for LC-MS/MS and 90% for NMR[5].

Step 3: LC-MS/MS MID Acquisition

• Inject the 10% fraction onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Operate in negative electrospray ionization (ESI-) mode, targeting the exact masses of Gal-1-P, UDP-Gal, Glc-6-P, and Lactate.

• Correct the raw MID data for natural isotope abundance to yield the fractional enrichment of M+0, M+1, M+2, etc.[7][9].

Step 4: 13C NMR Positional Acquisition

• Reconstitute the 90% fraction in D2O containing DSS (internal standard).

• Acquire 1D 1H-NMR, 1D 13C-NMR, and 2D 1H-13C HSQC (Heteronuclear Single Quantum Coherence) spectra[6][8].

• Quantify the specific multiplet structures (e.g., C1-labeled vs. C6-labeled Glc-6-P) by integrating the cross-peaks in the HSQC spectra.

Step 5: 13C-MFA Data Integration

• Input both the LC-MS MIDs and NMR positional enrichments into an MFA software suite (e.g., INCA or Metran)[10].

• The software minimizes the variance between the simulated network and the dual-platform experimental data, yielding a highly constrained flux map.

Diagram 2: The self-validating cross-validation workflow for 13C-MFA.

Supporting Experimental Data & Interpretation

When evaluating the data, the LC-MS M+1 fraction must mathematically align with the sum of the specific positional enrichments determined by NMR. If LC-MS shows a 45% M+1 enrichment for Lactate, but NMR only shows 20% enrichment at the C3 position, it indicates that carbon scrambling (e.g., via the reversible non-oxidative PPP or TCA cycle malate-pyruvate shuttling) has relocated the label to the C2 or C1 positions[1][8].

Table 2: Representative Cross-Validation Data ([1-13C]Galactose Tracer)

Metabolite	LC-MS MID (M+1 Fraction)	13C NMR (C1 Positional Enrichment)	Cross-Validation Status	Interpretation
Gal-1-P	98.2% ± 0.5%	97.9% ± 1.1%	Concordant	Direct phosphorylation by GALK; no reversibility.
UDP-Gal	95.1% ± 0.8%	Below Limit of Detection	LC-MS Reliant	Pool size too small for NMR; LC-MS provides critical intermediate data.
Glc-6-P	82.4% ± 1.2%	61.3% ± 2.0%	Discordant (Expected)	LC-MS M+1 is high, but NMR shows C1 is only 61.3%. The remaining 21.1% of the M+1 mass is labeled at different carbons due to PPP recycling.
Lactate	75.0% ± 1.5%	74.5% (at C3 position)	Concordant	Glycolytic cleavage of Glc-6-P perfectly maps the C1-hexose label to the C3-triose position.

References

• Cai, X., et al. "Comprehensive isotopomer analysis of glutamate and aspartate in small tissue samples." Analytical and Bioanalytical Chemistry, 2017.[Link]

• Antoniewicz, M. R. "A guide to 13C metabolic flux analysis for the cancer biologist." Experimental & Molecular Medicine, 2018.[Link]

• Feng, X., et al. "13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production." Metabolites, 2022.[Link]

• Antoniewicz, M. R. "High-resolution 13C metabolic flux analysis." Nature Protocols, 2019.[Link]

• Follia, L., et al. "The Leloir Cycle in Glioblastoma: Galactose Scavenging and Metabolic Remodeling." Cancers, 2022.[Link]

• Coelho, A. I., et al. "Advances and Challenges in Classical Galactosemia. Pathophysiology and Treatment." Journal of Inborn Errors of Metabolism & Screening, 2017.[Link]

• RSC Publishing. "CHAPTER 37: Galactose and Galactose Tracers in Metabolic Studies." Royal Society of Chemistry, 2018.[Link]

• Markley, A. L., et al. "Studying Metabolism by NMR-Based Metabolomics." Frontiers in Molecular Biosciences, 2021.[Link]

• Lane, A. N., et al. "High-Throughput Indirect Quantitation of 13C Enriched Metabolites Using 1H NMR." Analytical Chemistry, 2016.[Link]

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A Comparative Guide to D-[6-¹³C]Galactose Tracer Kinetics in Healthy vs. Diseased Livers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Need for Quantitative Liver Function Assessment

The liver's central role in metabolism makes it a primary focus in drug development and disease research. Traditional liver function tests (LFTs), while useful, often provide a static and sometimes insensitive picture of hepatic health. They can be slow to reflect acute changes and may not accurately represent the liver's dynamic functional capacity. This limitation has driven the development of quantitative liver function tests (QLFTs), which aim to measure specific metabolic pathways, offering a more precise and real-time assessment of liver function.[1][2]

Among these, the use of galactose as a metabolic probe has a long and established history. Galactose is almost exclusively metabolized by the liver, making its clearance from the bloodstream a direct reflection of hepatocyte function.[3][4][5] The advent of stable isotope tracers, specifically D-[6-¹³C]Galactose, has further refined this approach, offering a safe and highly sensitive method to probe hepatic metabolic pathways.[6][7][8][9][10]

This guide will explore the principles of D-[6-¹³C]Galactose as a tracer, compare its kinetic profiles in healthy and diseased livers, provide a detailed experimental protocol, and discuss the interpretation of the resulting data.

D-[6-¹³C]Galactose: A Superior Tracer for Hepatic Function

The use of stable, non-radioactive isotopes like ¹³C offers significant advantages over traditional radioactive tracers.[6][7][9]

• Safety: Stable isotopes pose no radiation risk to subjects or researchers, allowing for repeated studies in the same individual and broadening the scope of eligible participants in clinical research.[6][9]

• High Precision: Modern analytical techniques, such as mass spectrometry, can detect minute changes in the ratio of ¹³C to ¹²C, enabling highly precise measurements of metabolic flux.[7]

• Dynamic Measurement: Stable isotope tracers allow for the dynamic tracking of metabolic pathways in vivo, providing a real-time picture of liver function rather than a static snapshot.[8][10]

D-[6-¹³C]Galactose is specifically labeled at the sixth carbon position. Following its administration, it is taken up by hepatocytes and enters the Leloir pathway for conversion to glucose.[11][12][13] During this process, the ¹³C label is eventually released as ¹³CO₂, which can be measured in expired breath. The rate of ¹³CO₂ exhalation directly correlates with the rate of hepatic galactose metabolism.

The Metabolic Journey of Galactose in the Liver

Understanding the kinetics of D-[6-¹³C]Galactose requires a firm grasp of its metabolic pathway within the hepatocyte.

The rate-limiting step in this pathway is the phosphorylation of galactose to galactose-1-phosphate by the enzyme galactokinase (GALK).[4] The capacity of this enzymatic step, known as the Galactose Elimination Capacity (GEC), is a robust measure of the functional mass of the liver parenchyma.[14][15]

Comparative Kinetics: Healthy vs. Diseased Liver

The kinetic profile of D-[6-¹³C]Galactose metabolism is significantly altered in the presence of liver disease.

Healthy Liver:

In a healthy individual, the liver efficiently extracts galactose from the blood. Following administration of the tracer, there is a rapid appearance of ¹³CO₂ in the breath, which peaks and then gradually declines as the tracer is cleared. The galactose elimination follows zero-order kinetics at high concentrations, indicating that the metabolic machinery is saturated.[16]

Diseased Liver:

In patients with liver disease, such as cirrhosis or significant fibrosis, several factors impact galactose kinetics:[17]

• Reduced Hepatocyte Mass: A decrease in the number of functional hepatocytes leads to a lower overall GEC.[14]

• Impaired Enzymatic Activity: The activity of galactokinase and other enzymes in the Leloir pathway may be compromised.

• Portosystemic Shunting: In advanced liver disease, blood may bypass the liver through shunts, reducing the delivery of galactose to hepatocytes.

These pathological changes result in a delayed and reduced appearance of ¹³CO₂ in the breath. The peak ¹³CO₂ exhalation is lower, and the time to reach the peak is longer compared to healthy subjects.[18]

Quantitative Comparison of Kinetic Parameters

The following table summarizes typical findings from studies comparing D-[6-¹³C]Galactose kinetics in healthy individuals and patients with liver cirrhosis.

Parameter	Healthy Subjects	Patients with Liver Cirrhosis	Rationale for Difference	Reference
Peak ¹³CO₂ Exhalation (% dose/hr)	Higher (e.g., 6.3 ± 1.1)	Lower (e.g., 3.1 ± 1.3)	Reduced functional hepatocyte mass and enzymatic capacity.	[19]
Time to Peak ¹³CO₂ Exhalation (min)	Shorter	Longer	Slower metabolic processing of the galactose tracer.	[18]
Cumulative ¹³CO₂ Excretion (% dose)	Higher	Lower	Overall decreased metabolic capacity of the liver.	[20]
Galactose Elimination Capacity (GEC)	Higher	Significantly Lower	Direct measure of the reduced functional liver mass.	[15]

Studies have demonstrated that the ¹³C-galactose breath test can reliably distinguish between healthy subjects and patients with liver cirrhosis with high sensitivity and specificity.[18] Furthermore, the test can also stratify patients with cirrhosis based on the severity of their disease (e.g., Child-Pugh score).[18][21]

Experimental Protocol: The ¹³C-Galactose Breath Test

The following is a generalized, step-by-step protocol for conducting a ¹³C-galactose breath test. It is crucial to adhere to institutional guidelines and obtain appropriate ethical approvals before conducting any human studies.

I. Subject Preparation:

• Subjects should fast overnight (at least 8 hours) to ensure a stable metabolic baseline. Water is permitted.

• Record the subject's weight and height to calculate body surface area if required for dose calculations.

II. Materials:

• D-[6-¹³C]Galactose (e.g., 100 mg)

• Unlabeled carrier galactose (e.g., 25 g/m² body surface area)

• Water for dissolving the galactose

• Breath collection bags or tubes

• Infrared spectrometer or isotope ratio mass spectrometer for ¹³CO₂ analysis

III. Procedure:

• Baseline Breath Sample: Collect a baseline breath sample from the subject before administering the tracer. This is crucial for determining the natural abundance of ¹³CO₂ in the subject's breath.

• Tracer Administration: Dissolve the D-[6-¹³C]Galactose and the unlabeled carrier galactose in water. The subject should ingest the solution promptly. The unlabeled galactose is necessary to saturate the galactokinase enzyme, ensuring zero-order kinetics for a period, which simplifies the modeling of elimination capacity.

• Breath Sample Collection: Collect breath samples at regular intervals (e.g., every 30 minutes) for up to 4 hours post-ingestion.[18]

• Sample Analysis: Analyze the collected breath samples for their ¹³CO₂ to ¹²CO₂ ratio.[22]

IV. Data Analysis:

• The results are typically expressed as the percentage of the administered ¹³C dose recovered per hour (%dose/h) and the cumulative percentage of the ¹³C dose recovered over time.

• These values are then compared to established reference ranges for healthy individuals and can be correlated with the severity of liver disease.

Conclusion: A Powerful Tool for Liver Function Assessment

The D-[6-¹³C]Galactose tracer kinetic method, particularly through the ¹³C-galactose breath test, offers a safe, non-invasive, and quantitative approach to assessing liver function.[18][22] Its ability to differentiate between healthy and diseased liver states, and even stratify the severity of liver disease, makes it a valuable tool in both clinical research and drug development.[18][19][20] By providing a dynamic measure of the liver's metabolic capacity, it offers insights that are not available from standard, static liver function tests. As the field moves towards more personalized and precise medical interventions, quantitative liver function tests like the ¹³C-galactose breath test will play an increasingly important role in the management of liver diseases.

References

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• 13C-Breath Tests in hepatology (cytosolic liver function). Minerva Gastroenterologica e Dietologica. [Link]

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• Hepatic uptake and metabolism of galactose can be quantified in vivo by 2-[18F]fluoro-2-deoxygalactose positron emission tomography. PMC. [Link]

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A Comparative Guide to D-[6-13C]Galactose and Standard Clinical Liver Tests for Researchers and Drug Development Professionals

In the landscape of modern biomedical research and drug development, the precise and dynamic assessment of liver function is paramount. For decades, the standard panel of clinical liver function tests (LFTs) has been the cornerstone of hepatotoxicity screening and disease monitoring. However, these tests often provide a static and sometimes indirect snapshot of liver health. This guide offers an in-depth comparison of a dynamic, quantitative liver function assessment method—the D-[6-13C]Galactose-based breath test—against the conventional LFT panel, providing the technical insights necessary for informed experimental design and data interpretation.

The Imperative for Dynamic Liver Function Assessment

Standard LFTs, including alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), bilirubin, and albumin, are invaluable tools for detecting liver injury.[1] However, they primarily reflect hepatocellular damage (ALT, AST), cholestasis (ALP, bilirubin), or synthetic function over a longer term (albumin).[1] A significant limitation is that elevations in these markers often occur after substantial liver damage has already taken place. Furthermore, their levels may not always correlate with the actual functional capacity of the liver.[2] This highlights the need for a more dynamic and quantitative measure of the liver's metabolic capability, particularly in the early stages of liver disease and for monitoring subtle changes in response to therapeutic interventions.

D-[6-13C]Galactose: A Probe into Hepatocyte Metabolic Function

The D-[6-13C]Galactose breath test is a non-invasive method designed to quantitatively measure the metabolic capacity of hepatocytes.[3][4][5] Its principle lies in the specific and rate-limiting metabolism of galactose by the liver.

The Biochemical Foundation: The Leloir Pathway

Upon ingestion, D-galactose is primarily metabolized in the liver via the highly conserved Leloir pathway.[6][7][8][9] This metabolic route is a four-step enzymatic process that converts galactose into glucose-1-phosphate, an intermediate that can then enter glycolysis or be stored as glycogen.[6][7][8]

The key rate-limiting enzyme in this pathway is galactokinase (GALK), which catalyzes the initial phosphorylation of α-D-galactose.[4][5] The subsequent enzymes, galactose-1-phosphate uridylyltransferase (GALT) and UDP-galactose 4'-epimerase (GALE), complete the conversion.[7][8]

By using D-galactose labeled with a stable isotope, carbon-13 (¹³C), at the sixth carbon position (D-[6-¹³C]Galactose), we can trace its metabolic fate. As the labeled galactose is processed through the Leloir pathway and subsequently enters the citric acid cycle, the ¹³C is released as ¹³CO₂. This labeled carbon dioxide is then expelled in the breath, where its concentration can be precisely measured over time. The rate and extent of ¹³CO₂ exhalation directly reflect the liver's capacity to metabolize galactose, providing a dynamic measure of hepatocyte function.[10]

Caption: Metabolic pathway of D-[6-13C]Galactose in the liver.

Standard Clinical Liver Function Tests: A Panel of Indirect Markers

The standard LFT panel consists of a series of blood tests that provide information about different aspects of liver health.[1]

• Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST): These are enzymes located within hepatocytes. When liver cells are damaged, these enzymes leak into the bloodstream, and their elevated levels are sensitive indicators of hepatocellular injury.[1] However, AST is also found in other tissues, making ALT a more specific marker for liver damage.[1]

• Alkaline Phosphatase (ALP): This enzyme is concentrated in the bile ducts. Elevated ALP levels often suggest cholestasis, a condition where bile flow from the liver is reduced or blocked.[1]

• Bilirubin: A waste product from the breakdown of red blood cells, bilirubin is processed by the liver. Elevated levels can indicate impaired liver conjugation or excretion, often leading to jaundice.[1]

• Albumin: This is the main protein synthesized by the liver. Low albumin levels can signify reduced synthetic function, typically in chronic liver disease.[1]

Head-to-Head Comparison: D-[6-13C]Galactose Breath Test vs. Standard LFTs

The choice of a liver function assessment tool depends on the specific research or clinical question. The following tables provide a comparative overview of the D-[6-¹³C]Galactose breath test and standard LFTs based on key performance metrics.

Table 1: Qualitative Comparison of Liver Function Assessment Methods

Feature	D-[6-13C]Galactose Breath Test	Standard Liver Function Tests (LFTs)
Principle of Measurement	Measures the rate of hepatic metabolism of a labeled substrate, reflecting dynamic liver function.	Measure the concentration of enzymes and proteins in the blood, indicating liver injury, cholestasis, or synthetic function.
Type of Information	Quantitative, dynamic measure of metabolic capacity.	Primarily qualitative or semi-quantitative indicators of liver damage or dysfunction.
Sensitivity to Early Disease	Can detect subtle changes in liver function before significant cell damage occurs.[2]	May remain within the normal range in early or compensated liver disease.
Specificity	Highly specific to hepatocyte metabolic function.	Can be affected by conditions in other organs (e.g., bone disease for ALP, muscle injury for AST).[1]
Non-Invasiveness	Non-invasive, requiring only breath samples.	Requires a blood draw.
Temporal Resolution	Provides real-time information on liver function over a period of hours.	Reflects a more static picture of liver health.

Table 2: Quantitative Performance in Detecting Liver Disease

Parameter	D-[6-13C]Galactose Breath Test	Standard Liver Function Tests (LFTs)
Sensitivity for Cirrhosis	High (e.g., 93% in one study).[3]	Variable, often lower in compensated cirrhosis.
Specificity for Cirrhosis	High (e.g., 87% in one study).[3]	Can be confounded by other conditions.
Correlation with Fibrosis Stage	Strong correlation with the severity of liver fibrosis.[2]	Weaker correlation, especially in early fibrosis.
Performance in NAFLD	Some studies suggest it may not effectively differentiate simple steatosis from NASH.[11][12]	ALT is a primary screening tool, but has limitations in sensitivity and specificity for NASH.

Experimental Protocol: The D-[6-13C]Galactose Breath Test

A standardized protocol is crucial for obtaining reliable and reproducible results with the D-[6-¹³C]Galactose breath test. The following is a detailed, step-by-step methodology synthesized from established clinical research protocols.[1][3][10][13][14][15][16][17][18][19]

Patient Preparation

• Fasting: The subject must fast for a minimum of 8-12 hours overnight to ensure a stable baseline ¹³CO₂ exhalation rate. Water is permitted.

• Dietary Restrictions: For 24-48 hours prior to the test, the subject should avoid foods rich in ¹³C, such as corn and cane sugar products, to minimize baseline variability.

• Medication Review: Certain medications that can influence gastric emptying or liver metabolism should be discontinued, as advised by a clinician.

• Abstinence: The subject should refrain from smoking and strenuous exercise for at least 12 hours before and during the test, as these activities can alter CO₂ production.

Test Procedure

• Baseline Breath Sample: Before administering the substrate, two baseline breath samples are collected to determine the natural ¹³CO₂/¹²CO₂ ratio in the subject's breath.

• Substrate Administration: The subject ingests a solution containing:

  • D-[6-¹³C]Galactose: A typical dose is 100 mg.

  • Unlabeled (Carrier) Galactose: A dose of 25 g/m² of body surface area is co-administered. The rationale for the carrier dose is to saturate the metabolic pathway, ensuring that the rate of ¹³CO₂ production is limited by the enzymatic capacity of the liver rather than by the rate of substrate absorption or delivery.

  • The galactose is dissolved in approximately 250 mL of water.

• Breath Sample Collection: Breath samples are collected at regular intervals, typically every 30 minutes for a total of 4 hours.[3] The subject exhales into a collection bag or tube.

• Sample Analysis: The ¹³CO₂/¹²CO₂ ratio in the collected breath samples is measured using isotope ratio mass spectrometry (IRMS) or non-dispersive infrared spectroscopy (NDIRS).

• Data Calculation: The results are typically expressed as the percentage of the administered ¹³C dose recovered per hour (% dose/h) or as the cumulative percentage of the dose recovered over the test period.

Caption: Experimental workflow for the D-[6-13C]Galactose breath test.

Conclusion: A Complementary Tool for a Comprehensive Understanding of Liver Health

The D-[6-¹³C]Galactose breath test is not a replacement for standard clinical LFTs. Rather, it is a powerful, complementary tool that provides a dynamic and quantitative assessment of hepatocyte metabolic function. While standard LFTs are excellent for detecting liver injury, the galactose breath test offers a more nuanced view of the liver's functional reserve. For researchers and drug development professionals, the integration of this dynamic test into preclinical and clinical studies can offer earlier and more sensitive insights into the effects of novel compounds on liver function, ultimately contributing to safer and more effective therapeutic development.

References

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• King, M. W. (2023). Carbohydrates: Galactose Metabolism. In Integrative Medical Biochemistry Examination and Board Review. AccessPharmacy. [Link]

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• Welsink-Karssies, M. M., van Harskamp, D., Ferdinandusse, S., Hollak, C. E. M., Huidekoper, H. H., Janssen, M. C. H., ... & Bosch, A. M. (2020). The 1-13C galactose breath test in GALT deficient patients distinguishes NBS detected variant patients but does not predict outcome in classical phenotypes. Journal of Inherited Metabolic Disease, 43(3), 546-555. [Link]

• Di Ciaula, A., Calamita, G., & Portincasa, P. (2021). The ten-step protocol for the breath analysis using ¹³C-substrates for the study of liver function. ResearchGate. [Link]

• Giannini, E. G., & Testa, R. (2012). 13C-Breath Tests in hepatology (cytosolic liver function). European Review for Medical and Pharmacological Sciences, 16(11), 1547-1550. [Link]

• Tribonias, G., Margariti, E., Tiniakos, D., Pectasides, D., & Papatheodoridis, G. V. (2014). Liver function breath tests for differentiation of steatohepatitis from simple fatty liver in patients with nonalcoholic fatty liver disease. Journal of clinical gastroenterology, 48(1), 80-86. [Link]

• Wikipedia. (2023, December 1). Leloir pathway. [Link]

• Giannini, E. G., Fasoli, A., Borro, P., Botta, F., Malfatti, F., Fumagalli, A., ... & Testa, R. (2005). 13C-galactose breath test and 13C-aminopyrine breath test for the study of liver function in chronic liver disease. Clinical Gastroenterology and Hepatology, 3(3), 279-285. [Link]

• Tang, M., Etokidem, E., & Lai, K. (2016). The Leloir Pathway of Galactose Metabolism - A Novel Therapeutic Target for Hepatocellular Carcinoma. Anticancer research, 36(12), 6265-6271. [Link]

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• Keller, J., Layer, P., & European Association for Gastroenterology, Endoscopy and Nutrition. (2021). European guideline on indications, performance and clinical impact of 13C-breath tests in adult and pediatric patients. United European gastroenterology journal, 9(5), 623-644. [Link]

• Demirbas, F. Y., Lai, K., & Rubio-Gozalbo, M. E. (2021). [13C]-galactose breath test in a patient with galactokinase deficiency and spastic diparesis. JIMD reports, 58(1), 3-8. [Link]

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A Researcher's Guide to Confirming the Positional Enrichment of D-[6-¹³C]Galactose via GC-MS

In the intricate world of metabolic research and drug development, stable isotope-labeled compounds are indispensable tools for tracing the fate of molecules through complex biological pathways. D-[6-¹³C]Galactose, with its single, strategically placed heavy carbon atom, is a powerful probe for studying galactose metabolism, glycoconjugate biosynthesis, and disease states like galactosemia. However, the utility of this tracer is entirely dependent on the absolute certainty of the label's presence and, critically, its precise location at the C-6 position.

This guide provides a comprehensive, technically-grounded comparison of methodologies for verifying the positional enrichment of D-[6-¹³C]Galactose using Gas Chromatography-Mass Spectrometry (GC-MS). We will move beyond simple procedural lists to explore the underlying chemistry, justify experimental choices, and establish a self-validating protocol that ensures the integrity of your research data. GC-MS is the analytical cornerstone for this task, offering a synergistic combination of high-resolution chromatographic separation and mass-based detection that provides unequivocal structural and isotopic information.[1][2]

The Analytical Imperative: Why Derivatization is Non-Negotiable

Carbohydrates like galactose present an immediate challenge for GC analysis. Their high polarity, stemming from multiple hydroxyl groups, and their resulting low volatility make them incompatible with direct injection into a gas chromatograph.[3][4] To overcome this, a chemical derivatization step is essential to convert the polar -OH groups into less polar, more volatile ethers or esters, allowing the molecule to travel through the GC column in the gas phase.[5][6] The choice of derivatization strategy is the first and most critical decision in the analytical workflow.

Comparing Derivatization Strategies: A Tale of Two Methods

While several derivatization techniques exist, two primary approaches dominate the analysis of sugars for GC-MS. The selection of the optimal method is crucial for achieving a clean, interpretable result.

Method 1: Direct Trimethylsilylation (TMS)

This is a widely used one-step method where a silylating reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), replaces the active hydrogens on all hydroxyl groups with a trimethylsilyl (-Si(CH₃)₃) group.[7][8]

• Mechanism: Direct, one-pot reaction.

• Advantage: Simplicity and speed.

• Critical Disadvantage: In solution, reducing sugars like galactose exist in a dynamic equilibrium of multiple isomeric forms, including α- and β-anomers of both pyranose (six-membered) and furanose (five-membered) rings.[9][10] Direct silylation captures this mixture, resulting in a complex chromatogram with multiple peaks for a single compound.[11][12] This complexity hinders accurate quantification and can complicate mass spectral interpretation.

Method 2: Two-Step Methoximation and Trimethylsilylation (Recommended)

This more robust, two-step approach is the preferred method for rigorous quantitative and positional analysis.

• Mechanism:

  • Methoximation: The sample is first reacted with methoxyamine hydrochloride. This reagent specifically targets the aldehyde group of the open-chain form of galactose, converting it into a stable methoxime.[6][8] This crucial step "locks" the sugar into its open-chain configuration, preventing the formation of multiple ring structures in the subsequent step.[3]

  • Trimethylsilylation: The silylating agent (e.g., MSTFA) is then added to derivatize the remaining hydroxyl groups.

• Advantage: This procedure drastically simplifies the resulting chromatogram. Instead of a forest of anomeric peaks, it yields only two distinct peaks representing the syn and anti isomers of the methoxime derivative, which are typically well-resolved.[3][11] This chromatographic simplicity provides a much cleaner background for definitive mass spectral analysis.

The Heart of the Matter: Positional Proof via Mass Spectral Fragmentation

Once the derivatized galactose is separated by the GC, it enters the mass spectrometer, where it is typically ionized by Electron Ionization (EI). In EI, high-energy electrons bombard the molecule, causing it to fragment in a predictable and reproducible manner.[6][13] The resulting mass spectrum is a unique fingerprint of the molecule's structure.

For isotopic analysis, we leverage a simple principle: a fragment containing the ¹³C-labeled carbon will have a mass-to-charge ratio (m/z) that is one unit higher than the corresponding fragment from an unlabeled (¹²C) molecule.[13][14] The key is to identify diagnostic fragments that either include or exclude the C-6 position.

The trimethylsilylated methoxime of galactose produces several characteristic fragment ions. The most crucial fragment for our purpose is the ion at m/z 103 , which corresponds to the cleavage of the C5-C6 bond, yielding a fragment containing the C-6 carbon and its attached silylated hydroxyl group [CH₂OTMS]⁺.

• For unlabeled D-Galactose , this fragment appears at m/z 103 .

• For D-[6-¹³C]Galactose , this same fragmentation event will produce a [¹³CH₂OTMS]⁺ ion, which will be detected at m/z 104 .

The observation of a signal at m/z 104, coupled with a corresponding decrease or absence of the signal at m/z 103, provides definitive proof of ¹³C enrichment at the C-6 position. Other larger fragments containing the C-6 carbon will also exhibit a +1 Da mass shift, further corroborating the finding.

Caption: Fragmentation workflow for D-[6-¹³C]Galactose derivative.

A Self-Validating Experimental Protocol

This protocol is designed to be a self-validating system through the concurrent analysis of the test sample and necessary controls.

Required Materials

• D-[6-¹³C]Galactose sample

• D-Galactose (unlabeled standard, natural abundance)

• Pyridine (anhydrous)

• Methoxyamine hydrochloride

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Ethyl Acetate

• GC-MS system with an appropriate capillary column (e.g., DB-5ms or equivalent)

Sample Preparation & Derivatization Workflow

Caption: Two-step derivatization workflow for GC-MS analysis.

GC-MS Instrumental Parameters (Example)

Parameter	Setting	Causality
GC Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms)	Standard non-polar column provides excellent separation for TMS derivatives.
Injector Temp	280 °C	Ensures rapid and complete volatilization of the derivatized sample.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert gas that carries the sample through the column. Constant flow ensures reproducible retention times.
Oven Program	Initial 150°C, hold 2 min; ramp at 10°C/min to 280°C; hold 5 min	A temperature gradient effectively separates the derivatized sugars from reagent byproducts and each other.
MS Interface Temp	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS.
Ion Source Temp	230 °C	Standard temperature for robust EI ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard energy for creating reproducible fragmentation patterns and leveraging existing spectral libraries.
Scan Range	m/z 50 - 650	Covers the expected mass range for the molecular ion and key fragments of the derivatized galactose.

Data Interpretation: The Moment of Truth

A successful analysis hinges on the direct comparison of three key samples:

• Procedural Blank: Contains only reagents. Ensures no contamination.

• Unlabeled D-Galactose Standard: Establishes the retention time and the "baseline" mass spectrum, where the key fragment is observed at m/z 103.

• D-[6-¹³C]Galactose Sample: The test article.

The table below summarizes the expected results that confirm positional enrichment.

Analyte	Chromatographic Profile	Diagnostic Fragment Ion (m/z)	Interpretation
Unlabeled D-Galactose	Two major peaks (syn/anti isomers) at time t.	103	Establishes the baseline fragmentation pattern for a natural abundance sample.
D-[6-¹³C]Galactose	Two major peaks (syn/anti isomers) at time t.	104	Confirms the +1 mass shift is localized to the C-6 position.
Other Key Fragments	(e.g., m/z 217, 319)	No shift	Fragments not containing C-6 should show no mass shift, proving specificity.

By demonstrating that only the fragments logically containing the C-6 carbon are shifted by +1 m/z, you have generated a self-validating dataset that provides unequivocal confirmation of the isotopic label's position. This rigorous approach ensures the foundational quality of your materials, lending credibility and robustness to your subsequent biological experiments.

References

• Lee, W. N., & Bergner, E. A. (2000). Determination of [(13)C]galactose enrichment in human plasma by gas chromatography/positive chemical ionization tandem mass spectrometry. Journal of Mass Spectrometry, 35(2), 218-223. Retrieved from [Link]

• Schadewaldt, P., Hammen, H. W., Kamalanathan, L., & Wendel, U. (2000). Analysis of concentration and (13)C enrichment of D-galactose in human plasma. Clinical Chemistry, 46(5), 639-646. Retrieved from [Link]

• Semantic Scholar. (2000). Analysis of concentration and (13)C enrichment of D-galactose in human plasma. Retrieved from [Link]

• Center for Mass Spectrometry and Metabolomics (CMML). (n.d.). GC-MS based Metabolite Analysis. University of Bielefeld. Retrieved from [Link]

• Narimatsu, H., & Okayama, M. (2021). Carbohydrate analysis by gas-liquid chromatography. Glycoscience Protocols. Retrieved from [Link]

• Restek Corporation. (2022). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Retrieved from [Link]

• JCGGDB. (n.d.). Carbohydrate analysis by gas-liquid chromatography. Retrieved from [Link]

• Wang, D. T., Eiler, J. M., & Session, A. L. (2025). Position-Specific Carbon Isotope Analysis of Glucose at Natural Isotope Abundance by Electrospray-Ionization Orbitrap Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

• Zhang, Z., et al. (2018). A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. Molecules, 23(6), 1305. Retrieved from [Link]

• AZoLifeSciences. (2023). Using GC-MS to Analyze Human Metabolites. Retrieved from [Link]

• Hachey, D. L., et al. (1999). Quantitation of monosaccharide isotopic enrichment in physiologic fluids by electron ionization or negative chemical ionization GC/MS using di-O-isopropylidene derivatives. Analytical Chemistry, 71(22), 5039-5046. Retrieved from [Link]

• CaltechAUTHORS. (2026). Position-Specific Carbon Isotope Analysis of Glucose at Natural Isotope Abundance by Electrospray-Ionization Orbitrap Mass Spectrometry. Retrieved from [Link]

• Bibel, M. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. Retrieved from [Link]

• My Goldschmidt. (n.d.). Position-specific carbon isotope analysis of glucose and tree-ring cellulose by Orbitrap mass spectrometry. Retrieved from [Link]

• MASONACO. (n.d.). Mono- and disaccharides (GC-MS).

• Zhang, Z., et al. (2018). A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. PMC. Retrieved from [Link]

• ChemRxiv. (n.d.). Part 1 Gas chromatography-mass spectrometry (GC-MS) and its place in the plant metabolomics toolbox. Retrieved from [Link]

• Leal, V. O., et al. (2015). Galactose oxidation using 13C in healthy and galactosemic children. PMC. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Cross-Ring Fragmentation Patterns in the Tandem Mass Spectra of Underivatized Sialylated Oligosaccharides and Their Special Suitability for Spectrum Library Searching. PMC. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2018). Cross-Ring Fragmentation Patterns in the Tandem Mass Spectra of Underivatized Sialylated Oligosaccharides and Their Special Suitability for Spectrum Library Searching. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for D-[6-13C]Galactose in Laboratory Settings

D-[6-13C]Galactose is a stable isotope-labeled monosaccharide extensively utilized in metabolic flux analysis, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). Because it is labeled with Carbon-13—a naturally occurring, stable isotope—it does not emit ionizing radiation[1]. Consequently, its disposal protocols differ fundamentally from those of radiolabeled compounds (e.g., 14C-Galactose).

This guide provides essential, step-by-step logistical information for the safe and compliant disposal of D-[6-13C]Galactose, ensuring your laboratory maintains rigorous environmental health and safety (EHS) standards while avoiding costly operational errors.

Part 1: Key Compound Characteristics & Safety Profile

Before initiating any disposal protocol, it is critical to understand the intrinsic properties of the chemical. According to the Globally Harmonized System (GHS), D-Galactose (and its stable isotopologues) is not classified as a hazardous substance ()[2].

Table 1: Physical and Chemical Properties of D-[6-13C]Galactose

Property	Value / Classification
Chemical Formula	13C1C5H12O6
Molecular Weight	181.15 g/mol
Radioactivity	None (Stable Isotope)
GHS Hazard Class	Non-hazardous[3]
Solubility	Highly soluble in water (180 g/L at 20°C)[3]
Primary Risk	Combustible dust (if aerosolized in large quantities)[4]

The "Stable Isotope" Distinction (Causality)

A common operational error in laboratories is treating 13C-labeled compounds as radioactive waste. Carbon-13 is a stable isotope, meaning its nucleus does not decay or emit alpha, beta, or gamma radiation ()[5]. Therefore, D-[6-13C]Galactose must not be placed in radioactive waste containers or shielded acrylic boxes. Doing so triggers unnecessary and highly expensive radioactive waste processing protocols[]. Instead, its disposal is governed entirely by its chemical properties and the experimental matrix it resides in.

Part 2: The "Matrix Effect" on Disposal Workflows

In drug development and metabolomics, researchers rarely dispose of pure D-[6-13C]Galactose. The compound is typically administered to cell cultures, extracted using organic solvents, or derivatized for GC-MS. The golden rule of chemical disposal is that the most hazardous component of a mixture dictates the entire mixture's disposal pathway ()[7].

Therefore, your disposal strategy must be categorized by the matrix:

• Pure Solid/Aqueous: Non-hazardous chemical waste.

• Solvent-Mixed (e.g., Methanol, Acetonitrile): Flammable/toxic hazardous waste.

• Biological Matrix (e.g., Cell Lysates): Biohazardous waste.

Part 3: Step-by-Step Procedural Guidance

Protocol A: Disposal of Pure Solid or Aqueous D-[6-13C]Galactose

Although non-hazardous, standard laboratory best practices dictate that chemical waste should not be disposed of in municipal trash or poured down the drain unless explicitly authorized by your local EHS department[7].

• Collection: Sweep up any solid spills or collect aqueous solutions into a compatible, leak-proof high-density polyethylene (HDPE) or glass container.

• Labeling: Label the container clearly as "Non-Hazardous Chemical Waste: D-[6-13C]Galactose (Aqueous/Solid)". Do not use any radiation warning symbols.

• Storage: Store in your laboratory's designated Satellite Accumulation Area (SAA) ()[8].

• EHS Pickup: Submit a standard chemical waste pickup request to your institutional EHS or licensed waste disposal contractor.

Protocol B: Disposal of Solvent-Extracted Metabolomic Waste

When D-[6-13C]Galactose is extracted using solvents like methanol, acetonitrile, or chloroform (e.g., Folch extraction), the waste becomes hazardous[8].

• Segregation: Do not mix halogenated solvents (chloroform) with non-halogenated solvents (methanol/acetonitrile). Separate them into distinct waste streams.

• Containment: Pour the liquid waste into a designated flammable or toxic liquid waste carboy.

• Labeling: Label with the exact solvent composition (e.g., "Hazardous Waste: 80% Methanol, 20% Water, Trace D-[6-13C]Galactose").

• Disposal: This waste will be transported by EHS for commercial incineration.

Protocol C: Disposal of Biologically Contaminated Waste

If the sugar was used in live cell cultures or animal models:

• Decontamination (Liquid): Treat liquid biological waste with a 10% final concentration of sodium hypochlorite (bleach) for a minimum of 30 minutes. Once disinfected, it can often be disposed of via the sink drain, pending EHS approval[8].

• Autoclaving (Solid): Place contaminated plastics, agar plates, or tissues into a clear or red biohazard bag. Autoclave at 121°C for at least 30 minutes to thermally deactivate biological agents[8].

• Final Disposal: Dispose of the autoclaved bags in designated municipal biological waste dumpsters.

Part 4: Waste Segregation Decision Tree

Figure 1: Decision tree for D-[6-13C]Galactose laboratory waste segregation and disposal.

References

• Title: Waste Management and Disposal Source: Marine Biological Laboratory URL: [Link]

• Title: A Classification System for Radioactive Waste Disposal Source: Nuclear Regulatory Commission URL: [Link]

Sources

• 1. energy.gov [energy.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. biospectra-new.useast01.umbraco.io [biospectra-new.useast01.umbraco.io]
• 4. fishersci.com [fishersci.com]
• 5. nrc.gov [nrc.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Waste Management and Disposal | Marine Biological Laboratory [mbl.edu]